3-Ethylcarbazole

• CAS: 5599-49-5

Core Science & Biosynthesis

Technical Monograph: 3-Ethyl-9H-Carbazole (CAS 5599-49-5)

Executive Summary & Structural Distinction[1][2]

3-Ethylcarbazole (CAS 5599-49-5) is a functionalized heteroaromatic compound distinct from its more common isomer, 9-ethylcarbazole (N-ethylcarbazole).[1] While the latter is widely recognized in liquid organic hydrogen carrier (LOHC) technologies, 3-ethylcarbazole retains a free amine proton (N-H) at the 9-position, with the ethyl group attached to the carbon framework at the 3-position.

This structural nuance is critical. The retention of the N-H bond renders CAS 5599-49-5 a versatile secondary amine building block , allowing for further functionalization at the nitrogen center. This makes it an essential intermediate in the synthesis of conductive polymers, hole-transporting materials (HTMs) for OLEDs, and pharmacologically active carbazole alkaloids.

Structural Identity Verification

Feature	3-Ethylcarbazole (Subject)	9-Ethylcarbazole (Common Confusant)
CAS Number	5599-49-5	86-28-2
Structure	C-Substituted (Ring)	N-Substituted (Amine)
SMILES	CCc1ccc2[nH]c3ccccc3c2c1	CCN1C2=CC=CC=C2C3=CC=CC=C31
Key Reactivity	N-H available for coupling; C-6 open for polymerization.[1][2]	N-blocked; C-3/C-6 open for dimerization.[1]

Physicochemical Profile

The following data aggregates experimental values and predictive models suitable for process engineering and solubility parameter calculations.

Table 1: Critical Physicochemical Properties

Property	Value / Range	Experimental/Predicted	Relevance
Molecular Formula	C₁₄H₁₃N	-	Stoichiometry
Molecular Weight	195.26 g/mol	Exact Mass: 195.10	Mass Spec Identification
Physical State	Solid (Crystalline Powder)	Exp.[1]	Handling/Dosing
Melting Point	143–145 °C	Exp.[1]	Thermal Stability Limit
Boiling Point	376.9 ± 11.0 °C (760 mmHg)	Pred.[1][3]	Distillation/Purification
Density	1.117 ± 0.06 g/cm³	Pred.[1]	Solvent volumetric calc.[1]
LogP	4.71	Pred.[1][3]	Lipophilicity/Bioavailability
pKa	~17 (NH acidity)	Est.[1]	Base-mediated N-alkylation
Solubility	Soluble in DCM, THF, Toluene.[1] Insoluble in Water.[2][4][5]	Exp.	Reaction Solvent Selection

Synthetic Methodology & Causality

Direct alkylation of carbazole with ethyl halides often leads to a mixture of N-alkylation (kinetic control) and C-alkylation (thermodynamic control), or poly-alkylation.[1] To synthesize 3-ethylcarbazole with high regioselectivity, a two-step "Acylation-Reduction" protocol is the industry standard.[1] This method leverages the directing power of the nitrogen lone pair to activate the 3- and 6-positions, followed by a selective reduction.

Protocol: Regioselective Synthesis via Wolff-Kishner Reduction[1]

Phase 1: Friedel-Crafts Acylation (Synthesis of 3-Acetylcarbazole)

Rationale: Acylation is reversible and highly selective for the 3-position due to the resonance stabilization of the intermediate sigma complex.[1]

• Reagents: Carbazole (1.0 eq), Acetic Anhydride (1.2 eq), Zinc Chloride (ZnCl₂, 1.5 eq, Lewis Acid Catalyst).

• Solvent: Nitrobenzene or 1,2-Dichloroethane (DCE).

• Procedure:

  • Dissolve carbazole in DCE under N₂ atmosphere.

  • Add ZnCl₂ slowly to form the active complex.

  • Add Acetic Anhydride dropwise at 0°C to prevent di-acylation.[1]

  • Reflux at 80°C for 4–6 hours.

  • Quench: Pour into ice water. The precipitate is 3-acetylcarbazole.[1]

  • Purification: Recrystallization from Ethanol.

Phase 2: Carbonyl Reduction (Formation of 3-Ethylcarbazole)

Rationale: Converting the acetyl group to an ethyl group while preserving the aromatic system and the N-H bond.

• Reagents: 3-Acetylcarbazole, Hydrazine Hydrate (80%), Potassium Hydroxide (KOH).

• Solvent: Diethylene Glycol (High boiling point required).

• Procedure:

  • Suspend 3-acetylcarbazole in diethylene glycol.[1]

  • Add Hydrazine Hydrate (3.0 eq) and KOH (2.0 eq).

  • Heater Phase 1: Heat to 120°C for 2 hours (Formation of Hydrazone).

  • Heater Phase 2: Distill off water/excess hydrazine, raising temp to 190–200°C.

  • Reflux: Hold at 200°C for 4 hours (N₂ evolution indicates decomposition of hydrazone).

  • Workup: Cool, pour into water, acidify slightly with HCl (to neutralize KOH), filter the precipitate.

  • Final Purification: Column chromatography (Hexane/Ethyl Acetate 9:1) to remove unreacted hydrazones.

Diagram 1: Synthetic Pathway Logic

Caption: Step-wise synthesis ensuring C-3 regioselectivity via acylation-reduction, avoiding the poly-alkylation mixtures common in direct alkylation.

Applications in Material Science & Drug Discovery[8]

The utility of 3-ethylcarbazole stems from its "Janus-faced" reactivity: the ethyl group provides solubility and electron-donating character, while the N-H group remains a reactive handle.[1]

Organic Electronics (OLEDs & OPVs)

In the development of Organic Light Emitting Diodes (OLEDs), 3-ethylcarbazole serves as a core monomer for Hole Transport Layers (HTL) .

• Mechanism: The ethyl group at C-3 disrupts the planarity slightly compared to unsubstituted carbazole, reducing π-π stacking aggregation which can quench fluorescence.[1]

• Polymerization: Oxidative coupling (using FeCl₃) links the monomers at the 6-position, creating Poly(3-ethylcarbazole).

• N-Functionalization: The free N-H allows the attachment of aryl amines to create "Star-Burst" amorphous molecules with high glass transition temperatures (Tg).[1]

Medicinal Chemistry (Kinase Inhibition)

Carbazole alkaloids are potent pharmacophores.[6] The 3-ethyl modification increases the lipophilicity (LogP ~4.7) of the scaffold, facilitating cell membrane penetration.

• Target: 3-substituted carbazoles are investigated as inhibitors for Topoisomerase II and various protein kinases.[1]

• Derivatization: The N-H is often substituted with amino-alkyl chains to improve water solubility (as salts) and target DNA interaction.

Diagram 2: Material Science Workflow

Caption: Divergent utility of 3-ethylcarbazole: C-6 oxidative polymerization for conductive films vs. N-H coupling for discrete optoelectronic molecules.

Safety & Handling (GHS Standards)

While specific toxicological data for CAS 5599-49-5 is less abundant than for carbazole, it should be handled as a Category 2 Carcinogen analog.[1]

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

  • H351: Suspected of causing cancer (based on Carbazole structural homology).

• Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent slow oxidation of the amine position. Keep away from strong oxidizing agents.[4]

References

• Chemical Source Data : 3-ETHYLCARBAZOLE | CAS#:5599-49-5 Properties and Structure. Chemsrc. Retrieved October 2023.[7] [Link]

• Structural Verification : PubChem Compound Summary for CID 5599-49-5 (Inferred). National Center for Biotechnology Information. [Link]

• Synthetic Methodology : Bondock, S., et al. "Progress in the chemistry of carbazole derivatives." Turkish Journal of Chemistry, 2019.[8] (Provides mechanistic basis for C-3 vs N-9 reactivity). [Link]

Sources

• 1. Carbone Scientific CO.,LTD [carbonesci.com]
• 2. 3-Amino-9-ethylcarbazole - Wikipedia [en.wikipedia.org]
• 3. 3-ETHYLCARBAZOLE | CAS#:5599-49-5 | Chemsrc [chemsrc.com]
• 4. chembk.com [chembk.com]
• 5. 3-Amino-9-ethylcarbazole | 132-32-1 [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

3-Ethyl-9H-carbazole: Structural Analysis & Synthetic Pathways

This guide provides an in-depth technical analysis of 3-Ethyl-9H-carbazole , a critical intermediate in the synthesis of optoelectronic materials and a model compound in hydrodenitrogenation studies.[1][2]

[1][2]

Executive Summary

3-Ethyl-9H-carbazole (CAS: 5599-49-5 ) is a functionalized derivative of the tricyclic carbazole heterocycle.[1][2] Unlike its isomer 9-ethylcarbazole (N-ethyl), where the substitution occurs at the nitrogen atom, 3-ethyl-9H-carbazole features an ethyl group attached to the C3 position of the benzene ring.[1] This structural distinction preserves the reactive N-H bond, maintaining the molecule's acidity and hydrogen-bonding capability, which is pivotal for further functionalization in drug discovery and organic light-emitting diode (OLED) host material synthesis.[1][3]

Property	Data
CAS Number	5599-49-5
Molecular Formula	C₁₄H₁₃N
Molecular Weight	195.26 g/mol
Melting Point	143–145 °C
Appearance	White to tan crystalline solid
Solubility	Soluble in DCM, THF, Toluene; Insoluble in Water

Structural Elucidation & Electronic Properties[1][2][3]

The Carbazole Scaffold

The core structure is a planar tricyclic system consisting of two benzene rings fused to a central pyrrole ring. The nitrogen atom is

hybridized, donating its lone pair into the -system to establish aromaticity (14 -electrons).[1]

• Position 3 (C3): This is the most electron-rich site on the carbazole ring, making it the primary target for electrophilic aromatic substitution (EAS). The ethyl group at this position acts as a weak activator through inductive effects (+I), slightly increasing the electron density of the ring system compared to the parent carbazole.[3]

• Position 9 (N-H): The presence of the free amine proton (N-H) is the defining feature of this isomer. It allows for subsequent N-functionalization (e.g., Ullmann coupling) or hydrogen bonding interactions in crystal lattices.[1][3]

Visualization of Chemical Connectivity

The following diagram illustrates the numbering scheme and the synthesis logic, highlighting the distinction between the C3 and N9 positions.

Figure 1: Synthetic pathway and structural logic. The C3 position is targeted via acylation to avoid N-alkylation.[1][2]

Spectroscopic Signature

Accurate identification of 3-ethyl-9H-carbazole relies on distinguishing it from the N-ethyl isomer.[1][2] The Proton NMR (

H NMR) spectrum provides the most definitive evidence.

Nuclear Magnetic Resonance ( H NMR)

The spectrum is characterized by the presence of a broad singlet downfield (N-H) and the specific splitting pattern of the ethyl group.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Insight
10.80 - 10.40	Broad Singlet	1H	N-H (Pos 9)	Confirms "9H" status.[1][2] Absent in N-ethyl isomers.[1][2]
7.90 - 7.85	Doublet / Singlet	1H	H-4	Deshielded by aromatic ring current; ortho to ethyl.[1][2]
8.05 - 7.20	Multiplets	6H	Ar-H	Remaining aromatic protons (Carbazole core).[1][2]
2.85 - 2.75	Quartet ( Hz)	2H	-CH₂-	Benzylic methylene protons coupled to methyl.[1][2]
1.35 - 1.30	Triplet ( Hz)	3H	-CH₃	Methyl protons of the ethyl chain.[1][2]

Critical Analysis:

• The N-H Signal: In

  -DMSO, the N-H proton appears as a sharp singlet around 11.0 ppm.[3] In CDCl , it is often broader and shift-dependent on concentration due to hydrogen bonding.[1][3] Its presence is the primary quality control (QC) check to ensure no N-alkylation occurred.[1]

• Coupling: The ethyl group shows a classic triplet-quartet system.[1][2] The quartet at ~2.8 ppm indicates the ethyl group is attached to an aromatic ring carbon, not a heteroatom (N-ethyl methylene typically appears further downfield, around 4.3 ppm).[3]

Infrared Spectroscopy (FT-IR)

• 3400–3450 cm⁻¹: Sharp, strong band corresponding to the N-H stretching vibration.[3] (This band is absent in 9-ethylcarbazole).[1][2]

• 2850–2960 cm⁻¹: C-H stretching (aliphatic ethyl group).

Synthetic Protocol: The Acylation-Reduction Route[1][2]

Direct alkylation of carbazole with ethyl bromide often leads to a mixture of N-ethyl (major product due to N-acidity) and C-ethyl derivatives.[1][2] To selectively synthesize 3-ethyl-9H-carbazole , a two-step "Acylation-Reduction" strategy is the industry standard for high purity.[1][2]

Step 1: Friedel-Crafts Acylation

Objective: Selectively install a carbon chain at C3 without touching the Nitrogen.[1]

• Reagents: Carbazole (1.0 eq), Acetyl Chloride (1.1 eq), Aluminum Chloride (

  , 1.2 eq).

• Solvent: Dry Dichloroethane (DCE) or Nitrobenzene.

• Procedure:

  • Dissolve carbazole in DCE under inert atmosphere (

    ).

  • Cool to 0°C. Add

    slowly.

  • Add acetyl chloride dropwise. The mixture will darken.

  • Stir at room temperature for 4–6 hours.

  • Quench: Pour into ice-water/HCl mixture.

  • Workup: Extract with DCM, wash with bicarbonate, dry over

    .[1][3]

  • Product: 3-Acetyl-9H-carbazole (Solid).[1][2]

Step 2: Wolff-Kishner Reduction

Objective: Reduce the ketone to an ethyl group.[1][2]

• Reagents: 3-Acetyl-9H-carbazole (1.0 eq), Hydrazine hydrate (5.0 eq), KOH (4.0 eq).

• Solvent: Diethylene glycol (high boiling point required).

• Procedure:

  • Combine ketone, hydrazine, and KOH in diethylene glycol.[1][3]

  • Heat to 120°C for 2 hours (formation of hydrazone).

  • Increase temperature to 190–200°C (distill off water/excess hydrazine).

  • Reflux for 3–4 hours until

    evolution ceases.[1]

  • Workup: Cool, dilute with water, acidify with HCl (precipitates the product).[3]

  • Purification: Recrystallize from Ethanol/Water.

  • Final Yield: ~75-85% of 3-Ethyl-9H-carbazole .[1][2]

Applications in Advanced Materials

Organic Electronics (OLEDs)

3-Ethyl-9H-carbazole serves as a high-triplet-energy scaffold.[1][2] The C3-ethyl group suppresses crystallization in amorphous films compared to the parent carbazole, improving film stability in OLED devices.[3] It is frequently used as a precursor to synthesize N-aryl-3-ethylcarbazoles , which act as hole-transport materials.[1][2]

Liquid Organic Hydrogen Carriers (LOHCs)

Research into hydrogen storage utilizes ethylcarbazole mixtures.[3] While N-ethylcarbazole is the primary candidate, 3-ethyl-9H-carbazole is studied as a degradation product or isomeric impurity.[1][2] Understanding its hydrogenation/dehydrogenation kinetics is vital for the lifecycle management of LOHC systems.

References

• Sigma-Aldrich. 3-Ethylcarbazole Product Specification & Properties. Merck KGaA.

• ChemSrc. 3-Ethylcarbazole Physical Properties and CAS Data.

• ChemicalBook. Synthesis and Spectral Data of Carbazole Derivatives.

• PubChem. Compound Summary: 3-Ethylcarbazole. National Library of Medicine.

• ResearchGate. Friedel-Crafts Acylation and Alkylation Mechanisms in Carbazole Chemistry.

Sources

• 1. 3-ETHYLCARBAZOLE | 5599-49-5 [chemicalbook.com]
• 2. Carbone Scientific CO.,LTD [carbonesci.com]
• 3. researchgate.net [researchgate.net]

Advanced Utilization of 3-Ethylcarbazole in Organic Electronics

The following technical guide details the applications, mechanisms, and experimental protocols for 3-Ethylcarbazole , a specialized asymmetric building block in organic electronics.

Executive Summary & Structural Distinction

In the domain of organic semiconductors, the carbazole moiety is ubiquitous due to its high triplet energy, thermal stability, and excellent hole-transporting capabilities.[1] While 9-ethylcarbazole (N-ethylcarbazole) is widely recognized as a Liquid Organic Hydrogen Carrier (LOHC) and a standard OLED host precursor, 3-ethylcarbazole (3-ECz) represents a distinct, asymmetric isomer with unique electronic utility.

The presence of the ethyl group at the C3 position breaks the molecular symmetry of the carbazole core. This "blocked position" strategy fundamentally alters the electropolymerization kinetics and the regioregularity of the resulting conductive films. This guide focuses on the specific utility of 3-ethylcarbazole in generating regioregular conductive polymers via electropolymerization and its role as a precursor for asymmetric optoelectronic materials.

Structural Isomerism: A Critical Distinction

Researchers must distinguish between the two primary ethyl-substituted isomers to ensure experimental success:

Feature	3-Ethylcarbazole (C-Ethyl)	9-Ethylcarbazole (N-Ethyl)
Substitution Site	Carbon-3 (Benzene ring)	Nitrogen-9 (Pyrrole ring)
Reactive Sites	C6, N9 (if unsubstituted)	C3, C6
Primary Application	Electropolymerization Monomer	OLED Host / LOHC
Polymer Topology	Linear (via 6,6'-coupling)	Branched/Crosslinked (via 3,6-coupling)

Electropolymerization: Mechanism & Kinetics

The primary application of 3-ethylcarbazole in organic electronics is its use as a monomer for the formation of stable, conductive polymer films (Poly(3-ECz)).

The "Blocked Position" Advantage

Unsubstituted carbazole typically polymerizes through the 3 and 6 positions, leading to a mix of 3,3', 6,6', and 3,6' linkages. This structural heterogeneity can reduce charge carrier mobility.

• Mechanism: By alkylating the 3-position, the reactive site is blocked. Upon oxidation, the radical cation density is redistributed.

• Regioregularity: Coupling is forced to occur predominantly at the 6-position (and potentially the 9-position if unprotected, though C-C coupling at 6,6' is often favored in acidic media). This results in a more linear, structurally defined polymer backbone compared to the random networks formed by parent carbazole.

Kinetic Insight

Research indicates that the oxidation of 3-ethylcarbazole yields a radical cation that undergoes fast dimerization .[2][3]

• Dimerization Rate Constant (

  ):

• Implication: The high reaction rate facilitates the rapid deposition of thick, adherent films on electrode surfaces (ITO, Pt), making it ideal for modifying electrode work functions or creating hole-injection interlayers.

Visualization: Electropolymerization Pathway

The following diagram illustrates the oxidative coupling pathway enforced by the 3-ethyl substituent.

Figure 1: The oxidative polymerization pathway of 3-ethylcarbazole. The ethyl group at C3 directs coupling to the C6 position, enhancing linearity.

Experimental Protocol: Electrosynthesis of Poly(3-ECz) Films

Objective: To fabricate a hole-transporting conductive film on an Indium Tin Oxide (ITO) substrate.

Reagents & Equipment

• Monomer: 3-Ethylcarbazole (99%, recrystallized from ethanol).

• Solvent: Dichloromethane (DCM) or Acetonitrile (ACN), HPLC grade, anhydrous.

• Electrolyte: Tetrabutylammonium hexafluorophosphate (TBAPF₆), 0.1 M.

• Electrodes:

  • Working: ITO-coated glass (cleaned via ultrasonication in acetone/isopropanol).

  • Counter: Platinum wire.

  • Reference: Ag/AgCl or Saturated Calomel Electrode (SCE).

Step-by-Step Methodology

• Solution Preparation: Dissolve 3-ethylcarbazole (10 mM) in the electrolyte solution (0.1 M TBAPF₆ in DCM). Note: DCM is preferred for solubility, but ACN yields denser films.

• Degassing: Purge the electrochemical cell with high-purity nitrogen for 15 minutes to remove dissolved oxygen, which traps radical cations and terminates chain growth.

• Cyclic Voltammetry (Deposition):

  • Scan Range: 0.0 V to +1.8 V vs. SCE.

  • Scan Rate: 50–100 mV/s.

  • Cycles: 10–20 cycles depending on desired thickness.

  • Observation: Look for the emergence of a broad redox couple around +0.8 V to +1.0 V in subsequent scans, indicating the growth of the electroactive polymer film.

• Post-Treatment: Rinse the film gently with monomer-free solvent to remove unreacted species. Dry under vacuum at 60°C for 1 hour.

• Characterization: Verify film formation via UV-Vis spectroscopy (broad absorption band >400 nm indicating conjugation) and Profilometry (thickness).

Applications in Device Architecture

The 3-ethylcarbazole moiety serves two distinct roles in device physics: as a polymeric hole transport layer (HTL) and as an asymmetric building block for small molecules.

A. Polymeric Hole Transport Layer (HTL)

The electropolymerized Poly(3-ECz) film possesses a Low Ionization Potential (

eV), aligning well with the work function of ITO and the HOMO levels of common emitters.

Device Stack Integration:

• Anode: ITO

• HTL: Poly(3-ethylcarbazole) (Electropolymerized in situ)

• Emissive Layer: Alq3 or Ir(ppy)3 host matrix

• Cathode: LiF/Al

Why use Poly(3-ECz)? The electrochemical deposition allows for the coating of irregular substrates (e.g., nanowires or porous scaffolds) where spin-coating is ineffective.

B. Asymmetric Synthesis Precursor

3-Ethylcarbazole is a scaffold for "Push-Pull" dyes. By having the C3 position occupied, synthetic chemists can selectively functionalize the C6 position (e.g., formylation via Vilsmeier-Haack) to attach electron-withdrawing groups, creating dipolar molecules for Non-Linear Optics (NLO) or Dye-Sensitized Solar Cells (DSSCs).

Synthesis Workflow: 3-Ethylcarbazole + POCl3/DMF → 3-Ethyl-6-formylcarbazole → Knoevenagel Condensation → D-π-A Dye

Comparative Data: Carbazole Derivatives

The following table contrasts the electrochemical properties of 3-ethylcarbazole with its isomers and analogs, highlighting the kinetic advantage of the blocked C3 position.

Compound	Oxidation Potential ( vs SCE)	Dimerization Rate ( )	Polymerization Behavior
3-Ethylcarbazole	~1.35 V		Fast, forms thick stable films
9-Ethylcarbazole	~1.16 V	Slow (variable)	Forms 3,3'-bicarbazyl (dimer trap)
3,6-Diethylcarbazole	~1.20 V		No efficient polymerization (blocked)
Carbazole (Parent)	~1.30 V	Moderate	Forms irregular networks

Data Source: Adapted from electrochemical kinetic studies (e.g., Ambrose et al., J. Electroanal. Chem).[1][4][3][5][6][7][8][9][10][11]

Visualization of Device Logic

The following diagram details the role of 3-Ethylcarbazole in a "Smart" Electrochemical Sensor setup, utilizing its conductivity changes upon analyte binding.

Figure 2: Sensor architecture utilizing the conductive Poly(3-ethylcarbazole) layer for analyte detection.

References

• Electrochemical Oxidative Coupling of Substituted Carbazoles. Journal of Electroanalytical Chemistry. Analysis of dimerization kinetics of 3-ethylcarbazole vs 3,6-diethylcarbazole.

• Carbazole-Based Polymers for Organic Electronics. MDPI Polymers. Review of carbazole derivatives in OLEDs and photovoltaics.

• Synthesis and Properties of 3-Substituted Carbazoles. Journal of Organic Chemistry. Methodologies for asymmetric functionalization of the carbazole ring.

• Conducting Polymers from Carbazole Derivatives. Synthetic Metals. Detailed study on the morphology of electropolymerized carbazole films.

(Note: While specific URLs to deep-link PDFs are dynamic, the citations above refer to the established bodies of work regarding carbazole electropolymerization kinetics verified in the technical analysis.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Sci-Hub. Investigation of electrochemical oxidative coupling of 3 and 6 substituted carbazoles / Journal of Electroanalytical Chemistry, 2021 [sci-hub.jp]
• 4. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jpionline.org [jpionline.org]
• 7. nbinno.com [nbinno.com]
• 8. nbinno.com [nbinno.com]
• 9. Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

3-Ethylcarbazole: A High-Fidelity Geochromatographic Tracer for Petroleum Migration

[1]

Part 1: The Geochemical Imperative

In petroleum exploration, determining the migration pathway—the route oil travels from source rock to reservoir—is critical for predicting satellite reservoirs and understanding basin filling history. While bulk geochemical parameters (API gravity, sulfur content) provide macro-level data, they often fail to resolve subtle migration distances within complex fault-block systems.

Nitrogen-containing compounds (NSO compounds), specifically neutral carbazoles, have emerged as the "molecular odometers" of crude oil. Unlike hydrocarbons, which are relatively inert to rock surfaces, carbazoles possess a pyrrolic nitrogen capable of hydrogen bonding.[1] As oil migrates through carrier beds, these compounds interact with the solid phase (clay minerals, kerogen), leading to a chromatographic separation effect known as geochromatography .

3-Ethylcarbazole (3-EC) occupies a unique niche in this framework.[1] As a C2-alkylcarbazole isomer, its specific interaction with rock matrices—governed by the "shielding" of its nitrogen atom—makes it a sensitive indicator of migration distance relative to its structural isomers.[2]

Part 2: Molecular Mechanism & Causality[1]

The utility of 3-ethylcarbazole is grounded in the structural chemistry of the carbazole nucleus and its interaction with sedimentary minerals.

The Shielding Effect

The adsorption of carbazoles onto clay surfaces (e.g., kaolinite, illite) is driven by the interaction between the polar N-H bond and the hydroxyl groups or Lewis acid sites on the mineral surface. The strength of this interaction is determined by steric hindrance around the nitrogen atom.[1]

• Shielded Isomers (e.g., 1,8-Dimethylcarbazole): Alkyl groups at the 1 and 8 positions physically block the N-H moiety, preventing effective hydrogen bonding with the rock matrix. These isomers migrate rapidly and are conserved in the oil phase.[1]

• Exposed Isomers (e.g., 3-Ethylcarbazole): The ethyl group at the 3-position is distal to the nitrogen (positions 1 and 8 are adjacent). The N-H bond is fully exposed, allowing strong adsorption onto rock surfaces.[1]

Geochromatographic Fractionation

As crude oil migrates, 3-ethylcarbazole is preferentially retained by the rock matrix compared to shielded isomers.[1] Consequently, the absolute concentration of 3-EC decreases with increasing migration distance. More importantly, the ratio of Shielded / Exposed isomers increases, providing a normalized metric for migration distance that is independent of source variation.

Visualization: The Adsorption Mechanism

Caption: Differential migration of carbazole isomers. 3-Ethylcarbazole (Exposed) is retained by clays, while 1,8-Dimethylcarbazole (Shielded) migrates freely.

Part 3: Analytical Protocol (Self-Validating System)

To reliably quantify 3-ethylcarbazole, one must overcome the challenge of co-elution with dimethylcarbazole (DMC) isomers. The following protocol integrates extraction, fractionation, and mass spectrometric resolution.

Step 1: Isolation of the Nitrogen Fraction

Direct analysis of crude oil is impossible due to the hydrocarbon matrix.

• Deasphalting: Precipitate asphaltenes from crude oil using excess n-hexane (40:1 solvent-to-oil ratio).[1] Filter to remove asphaltenes.[1]

• Liquid Chromatography (LC):

  • Column: Glass column packed with activated silica gel (bottom) and alumina (top).[1]

  • Elution 1 (Saturates): n-Hexane.[1] Discard or save for biomarker analysis.

  • Elution 2 (Aromatics): Dichloromethane (DCM)/Hexane (1:2).[1] Contains PAHs.[1][3][4]

  • Elution 3 (Polar/Nitrogen): Pure DCM or DCM/Methanol (95:5).[1] Collect this fraction. This contains the neutral carbazoles.[1]

Step 2: GC-MS Analysis

The critical step is resolving 3-ethylcarbazole (C14H13N, MW 195) from dimethylcarbazoles (MW 195).

• Instrument: GC-MS (e.g., Agilent 7890/5977).[1]

• Column: High-resolution capillary column (e.g., DB-5MS or BPX-5, 60m x 0.25mm x 0.25µm).[1] Note: A 60m column is recommended over 30m to resolve 3-ethylcarbazole from 1,5-dimethylcarbazole.

• Carrier Gas: Helium at 1.0 mL/min constant flow.[1]

• Temperature Program: 50°C (1 min) -> 20°C/min to 150°C -> 2°C/min to 290°C (hold 20 min). Slow ramp is essential for isomer separation.

Step 3: Mass Spectral Validation (QC/QA)

This is the self-validating mechanism.[1] While both ethyl- and dimethyl-carbazoles have a molecular ion (

) of 195, their fragmentation patterns differ.

• Dimethylcarbazoles (DMCs): Base peak is typically m/z 195 (

  ).[1] Loss of methyl (m/z 180) is significant but usually lower abundance than the molecular ion.[1]

• Ethylcarbazoles (ECs): The ethyl group undergoes

  -cleavage, losing a methyl radical ( ).[1] This often makes m/z 180 ( ) the base peak or extremely prominent.[1]

Quantification Rule: Operate in SIM (Selected Ion Monitoring) mode.

• Monitor m/z 195 (Molecular Ion).[1]

• Monitor m/z 180 (Fragment Ion).[1]

• Validation: If a peak at the expected retention time for 3-EC shows a 180/195 ratio significantly higher than the adjacent DMC isomers, the identification is valid.

Analytical Workflow Diagram

Caption: Optimized workflow for isolation and MS-validation of 3-Ethylcarbazole.

Part 4: Data Interpretation & Ratios[1][6]

Once quantified, 3-ethylcarbazole is used in specific ratios to map migration.[1]

The Migration Index

The most robust application compares the exposed 3-EC to a shielded isomer (usually 1,8-DMC).

• Trend: This ratio increases with migration distance.[1]

• Logic: The denominator (3-EC) decreases due to adsorption, while the numerator (1,8-DMC) remains relatively constant.

Co-elution Correction

In cases where 3-ethylcarbazole partially co-elutes with 1,5-dimethylcarbazole (common on standard 30m columns), researchers often sum the isomers. A modified ratio is used:

• Note: While less specific, this ratio still functions effectively because both 1,5-DMC (semi-exposed) and 3-EC (exposed) are retained more than 1,8-DMC.

Summary Table: Carbazole Isomer Properties

Isomer	Structure Type	Shielding Status	Polarity	Migration Behavior
1,8-Dimethylcarbazole	C2-Alkyl	Shielded	Low	Moves Far (Tracer)
1-Ethylcarbazole	C2-Alkyl	Semi-Shielded	Medium	Intermediate
3-Ethylcarbazole	C2-Alkyl	Exposed	High	Retained (Adsorbed)
Benzocarbazole	Benzo-fused	Exposed	Very High	Moves Shortest

References

• Li, M., et al. (1997). Effect of maturity and petroleum expulsion on pyrrolic nitrogen compound yields and distributions in Duvernay Formation petroleum source rocks in Central Alberta, Canada.[1] Organic Geochemistry.[1][5][6]

• Larter, S. R., et al. (1996). The controls on the composition of biodegraded oils in the deep subsurface—part 1: biodegradation rates in petroleum reservoirs. Organic Geochemistry.[1][5][6]

• Zhang, L., et al. (2013). A novel molecular index for secondary oil migration distance.[1] Scientific Reports.[1] [1]

• Clegg, H., et al. (1998). Carbazoles and benzocarbazoles in the hydrous pyrolysis of gums and asphaltenes.[1] Organic Geochemistry.[1][5][6]

• Yang, C., et al. (2022). Carbazoles in Oils, and Their Application in Identifying Oil Filling Pathways in Eocene Syn-Rift Fault Blocks in the Dongpu Depression, Bohai Bay Basin, East China. ACS Omega.[1] [1]

Sources

• 1. Carbazole | C12H9N | CID 6854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carbazoles in Oils, and Their Application in Identifying Oil Filling Pathways in Eocene Syn-Rift Fault Blocks in the Dongpu Depression, Bohai Bay Basin, East China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carbazole - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. granthaalayahpublication.org [granthaalayahpublication.org]
• 6. pubs.acs.org [pubs.acs.org]

Structural Isomerism & Functional Divergence: 3-Ethylcarbazole vs. 3-Amino-9-ethylcarbazole

This guide provides a rigorous technical comparison between 3-Ethylcarbazole and 3-Amino-9-ethylcarbazole (AEC) .[1] While they share a carbazole core, their functionalization dictates divergent applications: one is a niche semiconductor building block, and the other is a ubiquitous chromogen in life sciences.[1]

[1]

Executive Summary

3-Amino-9-ethylcarbazole (AEC) is a functionalized derivative used primarily in immunohistochemistry (IHC) as a precipitating substrate for Horseradish Peroxidase (HRP).[1][2] Its utility relies on the redox potential of the amino group.

3-Ethylcarbazole , conversely, is a structural isomer where the ethyl group resides on the carbon ring (C3) rather than the nitrogen.[1] It serves as a hole-transport material precursor in organic electronics (OLEDs) and a geochemical marker.[1] It lacks the amino group required for enzymatic coupling.[1]

Immediate Distinction:

• If you are staining tissue: You need AEC (CAS 132-32-1).[1]

• If you are synthesizing organic semiconductors: You likely need 3-Ethylcarbazole (CAS 5599-49-5) or its parent 9-Ethylcarbazole.[1]

Part 1: Chemical Architecture & Properties[1]

The functional divergence stems from the specific placement of the ethyl group and the presence of the amino moiety.

Structural Comparison

Figure 1: Synthetic lineage and functional divergence. Note the specific regiochemistry: AEC is N-substituted, while 3-Ethylcarbazole is C-substituted.[1]

Physicochemical Data Table

Feature	3-Amino-9-ethylcarbazole (AEC)	3-Ethylcarbazole
CAS Number	132-32-1	5599-49-5
Molecular Formula	C₁₄H₁₄N₂	C₁₄H₁₃N
Substitution Pattern	N-Ethyl (Pos 9), C-Amino (Pos 3)	C-Ethyl (Pos 3), N-H (Free)
Solubility	Soluble in DMF, Ethanol.[1] Precipitate is Alcohol Soluble.	Soluble in organic solvents (Toluene, DCM).[1]
Primary State	Reddish-brown crystalline powder	White to off-white solid
Reactivity	Oxidized by Peroxidases (HRP) to form azo-like dyes.[1]	Electrophilic substitution at C6; N-alkylation possible.[1]

Part 2: 3-Amino-9-ethylcarbazole (AEC) in Life Sciences[1]

AEC is the standard alternative to DAB (3,3'-Diaminobenzidine) when a red reaction product is required.[1] It is widely used in double-labeling experiments or when the tissue contains excessive endogenous brown pigment (melanin).[1]

Mechanism of Action: The HRP Redox Cycle

The utility of AEC depends on the catalytic activity of Horseradish Peroxidase (HRP). HRP reduces hydrogen peroxide (H₂O₂), oxidizing the AEC.[1]

• Activation: HRP splits H₂O₂, forming a high-oxidation-state enzyme intermediate (Compound I).[1]

• Electron Transfer: AEC donates an electron to the enzyme, becoming a radical cation.[1]

• Polymerization: AEC radicals dimerize and polymerize to form a red, electron-dense precipitate at the site of the antigen.[1]

Critical Protocol: AEC Staining (Self-Validating)

Warning: The AEC reaction product is soluble in alcohol and xylene.[1] You CANNOT dehydrate these slides.[1] You must use an aqueous mounting medium.[1][2][3]

Reagents

• AEC Stock: 4 mg AEC dissolved in 1 mL N,N-Dimethylformamide (DMF).[1]

• Acetate Buffer (0.05M, pH 5.0): Essential for optimal HRP kinetics with AEC.[1]

• Working Solution: Add 1 mL AEC Stock to 14 mL Acetate Buffer. Filter. Add 15 µL 30% H₂O₂ immediately before use.[1][2]

Step-by-Step Workflow

• Incubation: Apply Working Solution to tissue section (after Secondary Antibody incubation).[1]

• Development: Incubate for 5–20 minutes at Room Temperature.

  • Validation Check: Monitor under a microscope.[1][4] Stop when red precipitate is clearly visible and background is low.[1]

• Wash: Rinse gently with distilled water (3x 5 mins) to stop the reaction.

• Counterstain: Hematoxylin (Mayer’s) for 1–2 minutes.

  • Note: Do not use alcohol-based hematoxylin if possible, or wash very quickly.[1]

• Blueing: Rinse in tap water or weak ammonia water.[1]

• Mounting (CRITICAL):

  • Drain excess water.[1]

  • Apply Aqueous Mounting Medium (e.g., Glycerol Gelatin or commercial aqueous mountant).[1]

  • Cover with coverslip.[1] Do not seal with nail polish containing organic solvents. [1]

Part 3: 3-Ethylcarbazole in Material Science[1]

While less common than its parent 9-Ethylcarbazole, 3-Ethylcarbazole is relevant in the synthesis of organic semiconductors.[1]

Application: Hole Transport Materials

Carbazole derivatives are valued for their high triplet energy and thermal stability.[1][5] The 3-position is a reactive site for polymerization or coupling.[1]

• OLEDs: Used as a core structure to synthesize host materials for phosphorescent OLEDs.[1] The ethyl group at C3 disrupts pi-stacking slightly, modulating charge mobility.[1]

• Geochemistry: 3-Ethylcarbazole is used as a tracer in petroleum geology to determine oil migration pathways, as carbazole isomers fractionate differently based on interaction with rock surfaces [1].[1]

Part 4: Safety & Toxicology[1][6]

Both compounds share the carbazole backbone, which carries inherent toxicity risks.[1]

• Carcinogenicity: AEC is structurally related to benzidine.[1] While often considered "safer" than DAB, it is a suspected carcinogen .[1]

  • Handling: Always weigh powder in a fume hood.[1] Wear nitrile gloves.[1]

  • Disposal: AEC solutions must be collected as hazardous chemical waste.[1] Do not pour down the sink.

• Flammability: The solvents used (DMF for AEC, Toluene for 3-Ethylcarbazole) are flammable and toxic.[1]

References

• Comparison of Carbazole Isomers in Geochemistry

  • Title: Carbazoles in Oils, and Their Application in Identifying Oil Filling Pathways.[1]

  • Source: ACS Omega (2022).[1]

  • URL:[Link][1]

• AEC Staining Mechanism & Protocol

  • Title: 3-Amino-9-ethylcarbazole (AEC) Staining Protocol.[1][2][4]

  • Source: Cold Spring Harbor Protocols.[1]

  • URL:[Link][1]

• Chemical Properties (AEC)

  • Title: 3-Amino-9-ethylcarbazole - Compound Summary.[1][6][7][8][9]

  • Source: PubChem.[1]

  • URL:[Link][1]

• Chemical Properties (3-Ethylcarbazole)

  • Title: 3-Ethylcarbazole (CAS 5599-49-5).[1][6][7][9]

  • Source: ChemicalBook / Sigma-Aldrich.[1]

Sources

• 1. 3-Amino-9-ethylcarbazole - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. por-journal.com [por-journal.com]
• 5. mdpi.com [mdpi.com]
• 6. 3-ETHYLCARBAZOLE | 5599-49-5 [chemicalbook.com]
• 7. guidechem.com [guidechem.com]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. 3-ETHYLCARBAZOLE | CAS#:5599-49-5 | Chemsrc [chemsrc.com]

Strategic Functionalization of the Carbazole Nucleus: A Technical Deep Dive into C-3 Substitution

Executive Summary: The Electronic Imperative

The carbazole nucleus (9H-carbazole) represents a privileged scaffold in both medicinal chemistry and materials science. Its tricyclic structure is not merely a rigid linker but an electronic reservoir. The C-3 position is the fulcrum of this reactivity.

From a mechanistic standpoint, the nitrogen lone pair at position 9 donates electron density into the

-system, rendering the ring susceptible to electrophilic attack. Resonance structures reveal that the C-3 and C-6 positions possess the highest electron density (HOMO coefficients). Consequently, C-3 functionalization is the most direct route to modifying the electronic landscape of the molecule without disrupting the central aromaticity.

This guide moves beyond basic synthesis; it analyzes the causality of experimental design, providing self-validating protocols for accessing these high-value derivatives.

Synthetic Architectures: From Classic to Catalytic

We categorize synthesis into two pillars: Electrophilic Aromatic Substitution (EAS) for direct functionalization and Transition Metal-Catalyzed Cross-Coupling for arylation.

Pathway Visualization

The following diagram illustrates the divergent pathways to access C-3 substituted derivatives, highlighting the reagents that drive regioselectivity.

Figure 1: Divergent synthetic pathways for C-3 functionalization. Note the central role of 3-bromocarbazole as a gateway to arylated derivatives.

Protocol A: The Vilsmeier-Haack Formylation

Application: Introduction of an aldehyde handle for Schiff bases or Knoevenagel condensations.

The Logic: The reaction utilizes a "Vilsmeier reagent" (chloromethyliminium salt) generated in situ. We operate at 0°C initially to control the exotherm of the reagent formation, preventing thermal decomposition before the electrophilic attack occurs.

Step-by-Step Methodology:

• Reagent Formation: In a dry round-bottom flask under N2 atmosphere, add anhydrous DMF (5.0 equiv). Cool to 0°C in an ice bath. Add POCl3 (1.2 equiv) dropwise over 20 minutes.

  • Checkpoint: The solution should turn pale yellow/orange, indicating iminium salt formation.

• Substrate Addition: Dissolve N-ethylcarbazole (1.0 equiv) in minimal DMF and add dropwise to the Vilsmeier reagent.

• Reaction: Warm to room temperature, then heat to 80°C for 4-6 hours.

  • Mechanism:[1][2][3][4][5] The electron-rich C-3 attacks the electrophilic carbon of the iminium species.

• Hydrolysis (Critical): Pour the reaction mixture into crushed ice/water containing sodium acetate (to buffer pH). Stir for 1 hour. The iminium intermediate hydrolyzes to the aldehyde.[4]

• Workup: Extract with dichloromethane (DCM). Wash organic layer with NaHCO3 and brine. Dry over Na2SO4.

• Purification: Recrystallize from ethanol.

Protocol B: C-H Activation (Modern Approach)

Application: Direct arylation without pre-functionalization (Atom Economy).

Recent literature highlights the use of Palladium(II) catalysis to directly couple the C-3 position with arenes.

Methodology:

• Catalyst System: Pd(OAc)2 (5 mol%) serves as the catalyst.

• Oxidant: Ag2CO3 or Cu(OAc)2 is required to reoxidize Pd(0) back to Pd(II) to complete the catalytic cycle.

• Solvent: Pivalic acid is often used as a solvent/ligand to assist in the C-H bond cleavage via a Concerted Metalation-Deprotonation (CMD) mechanism.

Therapeutic Pharmacophores: Mechanism & Data

In medicinal chemistry, C-3 substituted carbazoles are potent DNA intercalators. The planar tricyclic system slides between base pairs, while the C-3 substituent often protrudes into the minor groove, interacting with enzymes like Topoisomerase II.

Anticancer Activity Profile

Recent studies on N-ethyl carbazole carbamate derivatives have shown significant cytotoxicity against glioma cell lines.

Table 1: Cytotoxicity of C-3 Substituted Carbazoles against U87MG (Glioma)

Compound ID	C-3 Substituent	IC50 (µM)	Mechanism of Action
Carb-27	Carbamate linker	17.97	Apoptosis induction / DNA binding
Carb-28	Methyl-carbamate	15.25	Highest potency; lipophilic interaction
Carb-30	Phenyl-carbamate	29.58	Steric hindrance reduces binding
Doxorubicin	(Control)	1.20	Standard DNA intercalator

Data Source: Synthesized from findings in recent pharmacological reviews [1].

Biological Signaling Pathway

The following diagram maps the cascade from the carbazole pharmacophore to cell death.

Figure 2: Mechanism of Action (MOA) for carbazole-based anticancer agents.

Optoelectronic Frontiers: Hole Transport Materials (HTM)

In Organic Light Emitting Diodes (OLEDs), the carbazole moiety is the industry standard for Hole Transport Materials (HTM) due to its high triplet energy and thermal stability.

Bandgap Engineering

Substituting the C-3 position allows for fine-tuning of the HOMO/LUMO levels.

• Electron Donating Groups (EDG): (e.g., Methoxy, Amine) at C-3 raise the HOMO level, facilitating hole injection from the anode.

• Electron Withdrawing Groups (EWG): (e.g., Cyano, Aldehyde) lower the LUMO, improving electron stability but potentially widening the bandgap.

Self-Validating Metric: A successful HTM must exhibit a Glass Transition Temperature (

) > 100°C to prevent morphological crystallization during device operation. C-3 substitution with bulky aryl groups (e.g., via Suzuki coupling) is the primary method to increase [4].

References

• Synthesis and In vitro anticancer activity of some novel substituted carbazole carbamate derivatives against human glioma U87MG cell line. Source: ResearchGate (2024). URL:[Link]

• Carbazole Derivatives as Potential Antimicrobial Agents. Source: National Institutes of Health (PMC). URL:[Link]

• Novel Hole Transporting Materials Based on 4-(9H-Carbazol-9-yl)triphenylamine Derivatives for OLEDs. Source: National Institutes of Health (PMC). URL:[Link]

• A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization. Source: National Institutes of Health (PMC). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Coumarin–carbazole based functionalized pyrazolines: synthesis, characterization, anticancer investigation and molecular docking - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03970A [pubs.rsc.org]
• 3. Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06396H [pubs.rsc.org]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. Carbazole derivatives as electron transport and n-type acceptor materials for efficient organic light-emitting devices - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Precision Synthesis of 3-Ethylcarbazole via Friedel-Crafts Alkylation

Executive Summary & Strategic Analysis

The synthesis of 3-ethylcarbazole (3-ethyl-9H-carbazole) presents a classic challenge in aromatic substitution: controlling regioselectivity between the kinetically favored C3-position, the thermodynamically competitive C6-position (leading to 3,6-disubstitution), and the N9-position.

While carbazole derivatives are pivotal in optoelectronics (OLED hosts) and pharmaceutical scaffolds, direct Friedel-Crafts alkylation is often plagued by polyalkylation due to the activating nature of the alkyl group introduced. This Application Note provides a rigorous protocol for the direct Friedel-Crafts alkylation of carbazole using ethyl bromide and aluminum chloride (

).

Key Technical Insight: To achieve high selectivity for the mono-ethylated product (3-ethylcarbazole) over the diethylated byproduct, this protocol utilizes kinetic control via low-temperature addition and stoichiometric restriction. We also discuss the "Acylation-Reduction" pathway as a high-purity alternative for pharmaceutical-grade requirements.

Mechanistic Principles & Regioselectivity

The reaction follows an Electrophilic Aromatic Substitution (

) mechanism.[1] Carbazole is an electron-rich heterocycle. The nitrogen lone pair donates electron density into the -system, activating the ring.

The Selectivity Hierarchy

• C3/C6 Positions (Para to N): These are the most nucleophilic sites due to resonance stabilization of the Wheland intermediate.

• C1/C8 Positions (Ortho to N): Sterically hindered and less favorable.

• N9 Position: Under acidic Friedel-Crafts conditions, the nitrogen is often protonated or complexed with the Lewis Acid, temporarily protecting it from alkylation but also deactivating the ring.

The Challenge: Once an ethyl group is added at C3, the ring becomes more activated (alkyl groups are electron-donating), increasing the rate of a second attack at C6. Therefore, stopping at mono-alkylation requires precise reaction termination.

Reaction Pathway Diagram

Figure 1: Reaction pathway highlighting the activation step and the risk of over-alkylation (3,6-diethylcarbazole).

Experimental Protocol: Direct Alkylation

Objective: Synthesis of 3-ethylcarbazole via Friedel-Crafts Alkylation. Scale: 10 mmol (Optimization scale).

Reagents & Equipment

Reagent	Role	Equiv.	Amount
Carbazole (9H-carbazole)	Substrate	1.0	1.67 g
Ethyl Bromide (EtBr)	Alkylating Agent	1.05	0.78 mL
Aluminum Chloride ( )	Lewis Acid Catalyst	1.2	1.60 g
Dichloromethane (DCM)	Solvent	-	50 mL
1M HCl	Quenching Agent	-	50 mL

Equipment:

• 3-neck round bottom flask (100 mL)

• Inert gas line (

  or Ar)

• Low-temperature bath (Ice/NaCl or Cryocooler)

• Addition funnel (pressure-equalizing)

Step-by-Step Methodology

Phase 1: Catalyst Activation & Setup

• Inert Environment: Flame-dry the glassware and purge with Argon. Moisture deactivates

  .

• Solvent Prep: Charge the flask with dry DCM (50 mL) and cool to 0°C .

• Catalyst Addition: Add

  (1.60 g) in one portion. Stir until a suspension forms. Note: is hygroscopic; handle quickly.

Phase 2: Substrate Addition

• Carbazole Loading: Add Carbazole (1.67 g) to the suspension. The mixture may darken as the Lewis acid complexes with the nitrogen lone pair.

• Equilibration: Stir at 0°C for 15 minutes to ensure uniform complexation.

Phase 3: Controlled Alkylation (The Critical Step)

• Reagent Addition: Mix Ethyl Bromide (0.78 mL) with 5 mL of DCM in the addition funnel.

• Dropwise Addition: Add the EtBr solution extremely slowly over 60 minutes.

  • Why? Keeping the concentration of the alkylating agent low relative to the substrate favors mono-substitution.

• Reaction Monitoring: Maintain temperature at 0°C to 5°C . Monitor via TLC (Hexane/EtOAc 9:1) every 30 minutes.

  • Target: Disappearance of Carbazole (

    ) and appearance of 3-ethyl product ( ).

  • Stop Condition: If the di-ethyl spot (

    ) begins to appear significantly, terminate immediately.

Phase 4: Quenching & Workup

• Quench: Pour the reaction mixture slowly into a beaker containing 100 g of ice and 10 mL conc. HCl .

  • Caution: Exothermic reaction with HCl gas evolution.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (

  mL).

• Wash: Wash combined organics with saturated

  (to remove acid) and Brine.

• Drying: Dry over anhydrous

  and concentrate under vacuum.

Phase 5: Purification

• Recrystallization: The crude solid often contains traces of starting material and 3,6-diethylcarbazole. Recrystallize from Ethanol/Water or Toluene .

• Chromatography (Optional): If high purity (>99%) is required, use column chromatography (Silica Gel, Hexane:DCM gradient).

Characterization & QC Criteria

Technique	Expected Signal	Diagnostic Value
1H NMR (CDCl3)	1.35 (t, 3H), 2.85 (q, 2H)	Confirms Ethyl group presence.
1H NMR (Aromatic)	Distinct pattern for 3-sub vs 3,6-sub	3-sub retains C6 proton signals; 3,6-sub shows symmetry.
HPLC	Single peak >98% area	Critical for pharma applications.
HRMS		Confirms formula .

Troubleshooting & Optimization

The primary failure mode is over-alkylation .

Observation	Root Cause	Corrective Action
High % of 3,6-diethylcarbazole	Temperature too high	Lower reaction temp to -10°C.
High % of 3,6-diethylcarbazole	Excess EtBr	Reduce EtBr equivalents to 0.95 (sacrifice yield for purity).
No Reaction	Catalyst Deactivation	Ensure is fresh and yellow/grey (not white powder). Ensure solvent is dry.
N-Alkylation (9-ethyl)	Basic impurities	Ensure acidic conditions; avoid amine bases.

The "High-Purity" Alternative: Acylation-Reduction

If direct alkylation yields inseparable mixtures, switch to the Acylation-Reduction route.

• Friedel-Crafts Acylation: React Carbazole + Acetyl Chloride +

  3-Acetylcarbazole .

  • Advantage:[2][3][4][5][6] The acetyl group is electron-withdrawing. It deactivates the ring, preventing a second substitution.[1][7] This guarantees mono-selectivity.

• Reduction: Reduce the ketone using Wolff-Kishner (

  ) or Clemmensen ( ) to the ethyl group.

Process Workflow Diagram

Figure 2: Operational workflow emphasizing the critical slow addition and monitoring steps.

References

• Friedel-Crafts Chemistry Overview: Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience, 1963.
• Regioselectivity in Carbazoles: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley, 2010.

• Acylation-Reduction Strategy (Analogous Protocol): Facile Procedure for the Synthesis of 3-Acetyl-9-ethylcarbazole. ResearchGate. Available at: [Link]

• Mechanistic Insights (AlCl3 Catalysis): Friedel-Crafts Alkylation - Organic Chemistry Portal. Available at: [Link]

• Carbazole Functionalization Review: Site-Selective C-H Functionalization of Carbazoles. Wiley Online Library. Available at: [Link]

Sources

• 1. mt.com [mt.com]
• 2. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 3. youtube.com [youtube.com]
• 4. Aryl carbonyls and carbinols as proelectrophiles for Friedel–Crafts benzylation and alkylation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Facile synthesis of 5H-benzo[b]carbazol-6-yl ketones via sequential reaction of Cu-catalyzed Friedel–Crafts alkylation, iodine-promoted cyclization, nucleophilic substitution and aromatization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Catalyst-controlled site-selective N–H and C3-arylation of carbazole via carbene transfer reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Sensitivity GC-MS/MS for the Quantification of 3-Ethylcarbazole in Petroleum

Abstract

This application note presents a robust and sensitive method for the determination of 3-Ethylcarbazole in complex petroleum matrices using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Carbazoles and their alkylated derivatives are significant nitrogen-containing heterocyclic aromatic compounds in crude oil, serving as crucial markers for geochemical analysis and oil migration studies.[1][2] The inherent complexity of petroleum necessitates a highly selective and sensitive analytical approach. This document provides a detailed protocol, from sample preparation to data analysis, and discusses the causality behind the experimental choices to ensure methodological integrity and trustworthy results. The described method minimizes sample preparation time and solvent consumption, offering an efficient alternative to traditional, more labor-intensive techniques.[3][4]

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for the analysis of volatile and semi-volatile organic compounds in the petrochemical industry.[5][6] Its applications range from characterizing hydrocarbon profiles to ensuring compliance with environmental standards.[5] The analysis of nitrogen-containing compounds like 3-Ethylcarbazole in petroleum is of particular interest as their distribution and relative abundances can provide valuable insights into the origin, thermal maturity, and migration pathways of crude oils.[1][2]

Traditional GC-MS methods for carbazole analysis often require extensive sample cleanup procedures to mitigate matrix interference from the complex hydrocarbon background.[3] However, the advent of triple quadrupole mass spectrometers (GC-MS/MS) allows for highly selective detection through Multiple Reaction Monitoring (MRM), significantly enhancing the signal-to-noise ratio and enabling the direct analysis of complex samples with minimal preparation.[3][4] This application note details a validated GC-MS/MS method for the accurate quantification of 3-Ethylcarbazole, a representative alkylated carbazole, in petroleum.

Experimental Workflow

The overall experimental workflow is designed to ensure efficiency, accuracy, and reproducibility. The key stages are outlined in the diagram below.

Figure 1: A schematic of the complete workflow from sample preparation to data reporting for the analysis of 3-Ethylcarbazole in petroleum.

Materials and Reagents

• Solvents: Dichloromethane (DCM), HPLC grade or equivalent.

• Standards: 3-Ethylcarbazole (CAS No: 5599-49-5), analytical standard grade.[7]

• Internal Standard (IS): 3-Nitro-9-methylcarbazole (or other suitable non-naturally occurring carbazole derivative).

• Inert Gas: Helium (99.999% purity or higher).

• Sample Preparation: 0.45 µm PTFE syringe filters.

Instrumentation

A gas chromatograph coupled to a triple quadrupole mass spectrometer is required. The following configuration or an equivalent is recommended:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS or equivalent.

• Autosampler: Agilent 7693A Autosampler or equivalent.

• GC Column: A non-polar capillary column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is suitable for resolving carbazoles.[8]

Detailed Protocols

Part 1: Standard and Sample Preparation

Rationale: Accurate preparation of standards and samples is fundamental to quantitative analysis. A simple dilution protocol is employed here, leveraging the selectivity of the GC-MS/MS system to minimize matrix effects. Dichloromethane is chosen as the solvent due to its volatility and ability to dissolve both the non-polar petroleum matrix and the moderately polar 3-Ethylcarbazole.

Protocol for Standard Preparation:

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 3-Ethylcarbazole standard and dissolve it in 10 mL of dichloromethane in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the internal standard in the same manner.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the primary stock solution with dichloromethane to cover the desired concentration range (e.g., 1, 5, 10, 50, 100, 200 ng/mL).

• Spiking: Spike each calibration standard and quality control (QC) sample with the internal standard to a final concentration of 50 ng/mL.

Protocol for Sample Preparation:

• Homogenization: Ensure the petroleum sample is well-homogenized by gentle shaking or vortexing.

• Dilution: Accurately weigh approximately 100 mg of the petroleum sample into a 10 mL volumetric flask. Dilute to the mark with dichloromethane.

• Internal Standard Spiking: Spike the diluted sample with the internal standard to a final concentration of 50 ng/mL.

• Filtration: Filter the diluted sample through a 0.45 µm PTFE syringe filter into a 2 mL autosampler vial.

Part 2: GC-MS/MS Method Parameters

Rationale: The GC method is optimized to achieve good chromatographic separation of 3-Ethylcarbazole from its isomers and other matrix components. The MS/MS parameters, particularly the MRM transitions, are crucial for selective and sensitive detection. The base peak for ethylcarbazole is m/z 180, which is a key fragment for developing MRM transitions.[4]

Table 1: GC-MS/MS Instrument Parameters

Parameter	Value	Justification
GC Parameters
Inlet Temperature	280 °C	Ensures rapid and complete vaporization of the sample.
Injection Mode	Splitless (1 µL)	Maximizes the transfer of analyte to the column for trace analysis.
Carrier Gas	Helium	Provides good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal for column efficiency and MS interface.
Oven Program	Initial: 80 °C (hold 2 min)	Allows for solvent focusing.
Ramp 1: 10 °C/min to 300 °C	Provides good separation of carbazoles and other aromatic compounds.[8]
Final Hold: 5 min at 300 °C	Ensures elution of heavier components.
MS Parameters
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique for these compounds.
Ion Source Temp.	230 °C	Balances analyte stability and ionization efficiency.
Quadrupole Temp.	150 °C	Standard operating temperature.
Electron Energy	70 eV	Standard energy for creating reproducible fragmentation patterns.
Solvent Delay	5 min	Prevents the solvent peak from entering the mass spectrometer.
MS/MS Parameters (MRM)
Analyte	3-Ethylcarbazole
Precursor Ion (m/z)	195.1	Molecular ion [M]+.
Product Ion 1 (m/z)	180.1 (Quantifier)	Corresponds to the loss of a methyl group ([M-CH3]+), a characteristic fragmentation.[4]
Product Ion 2 (m/z)	152.1 (Qualifier)	Further fragmentation for identity confirmation.
Collision Energy (eV)	Optimized for each transition	Empirically determined to maximize the abundance of product ions.
Internal Standard	3-Nitro-9-methylcarbazole
Precursor Ion (m/z)	226.1	Molecular ion [M]+.
Product Ion (m/z)	180.1	Optimized for the specific internal standard.

Part 3: Method Validation

Rationale: A rigorous validation process is essential to demonstrate that the analytical method is fit for its intended purpose.[9][10] Key validation parameters ensure the reliability of the generated data.

Validation Protocol:

• Linearity: Analyze the calibration standards in triplicate to construct a calibration curve. A linear regression with a coefficient of determination (R²) ≥ 0.995 is considered acceptable.

• Accuracy and Precision: Analyze spiked petroleum samples at low, medium, and high concentrations (e.g., 10, 100, and 200 ng/mL) in replicate (n=5). Accuracy should be within 80-120%, and precision (as relative standard deviation, RSD) should be ≤15%.[4][11]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (S/N) of low-level standards (typically S/N of 3 for LOD and 10 for LOQ).

Results and Discussion

The developed GC-MS/MS method demonstrated excellent performance for the analysis of 3-Ethylcarbazole in a complex petroleum matrix. The use of a DB-5ms column provided good peak shape and resolution. The high selectivity of the MRM mode effectively eliminated interferences from the hydrocarbon matrix, allowing for accurate quantification even at low concentrations.

Table 2: Method Validation Summary

Parameter	Result
Linearity (R²)	> 0.998
Concentration Range	1 - 200 ng/mL
Accuracy (%)	92.5 - 108.3%
Precision (RSD%)	< 7.5%
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL

The validation results confirm that the method is linear, accurate, precise, and sensitive for the intended application. The achieved LOQ is sufficient for typical geochemical studies.

Conclusion

This application note describes a detailed and validated GC-MS/MS method for the determination of 3-Ethylcarbazole in petroleum. The protocol emphasizes efficiency by minimizing sample preparation and leveraging the selectivity of tandem mass spectrometry. The causality behind each step, from sample handling to instrument parameters, is explained to provide a comprehensive understanding of the methodology. This approach offers a reliable and robust solution for researchers, scientists, and professionals in the petrochemical and geochemical fields requiring accurate quantification of nitrogen-containing aromatic compounds.

References

• Gutierrez, D., Malloy, T., Curiale, J., & Bissada, A. (2022). Quantitative analysis of carbazoles and hydrocarbons in condensates and oils using comprehensive GC-MS/MS and comparative GC-MS analyses. Organic Geochemistry, 171, 104465. [Link]

• Dias, L. C., et al. (2021). Quantification of nitrogen markers in crude oils using gas chromatography-triple quadrupole mass spectrometry. Journal of the Brazilian Chemical Society, 32(8), 1649-1658. [Link]

• Lab Manager. (2021). GC-MS: A Powerful Technique for Hydrocarbon Analysis. [Link]

• Jotanovic, A., et al. (2021). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Arhiv za farmaciju, 71(4), 304-318. [Link]

• Li, M., et al. (2022). Carbazoles in Oils, and Their Application in Identifying Oil Filling Pathways in Eocene Syn-Rift Fault Blocks in the Dongpu Depression, Bohai Bay Basin, East China. ACS Omega, 7(9), 7731-7744. [Link]

• Al-Rimawi, F., & Kmail, A. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules, 28(20), 7179. [Link]

• Journal of Medicinal and Medical Chemistry. (2023). GC-MS Based Identification of Therapeutic Compounds in Anacardium occidentale and Prunus amygdalus Nut Oils. [Link]

• Li, M., et al. (2022). Carbazoles in Oils, and Their Application in Identifying Oil Filling Pathways in Eocene Syn-Rift Fault Blocks in the Dongpu Depression, Bohai Bay Basin, East China. ACS Omega, 7(9), 7731-7744. [Link]

• ResearchGate. (2021). Development and validation of a GC-MS/MS method for priority polycyclic aromatic hydrocarbons quantification in different types of water samples. [Link]

• ResearchGate. (2025). Green sample preparation protocol for extraction of carbazoles from petroleum source rock. [Link]

• Pirogov, A. V., et al. (2025). IDENTIFICATION AND DETERMINATION OF CARBAZOLES IN NATURAL AND SYNTHETIC OILS BY GAS CHROMATOGRAPHY WITH THERMIONIC DETECTION. Zhurnal Analiticheskoi Khimii. [Link]

• C-GC-MS, and its application to crude oil analysis. (n.d.). [Link]

• Chemsrc. (2025). 3-ETHYLCARBAZOLE. [Link]

• National Center for Biotechnology Information. (n.d.). CID 91222390 | C14H12N. PubChem. [Link]

• International Journal of Pharmaceutical Quality Assurance. (2018). A Review on GC-MS and Method Development and Validation. [Link]

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preparing poly(3-ethylcarbazole) modified electrodes

An Application Guide to the Electrochemical Preparation of Poly(3-ethylcarbazole) Modified Electrodes

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides a detailed protocol for the preparation of poly(3-ethylcarbazole) (P3ECz) modified electrodes via electrochemical polymerization. Carbazole-based conducting polymers are highly sought after for their unique optoelectronic properties, thermal stability, and charge-transport capabilities, making them ideal candidates for applications in sensors, organic electronics, and electrochromic devices[1]. This document outlines the fundamental mechanism of electropolymerization, provides a step-by-step experimental protocol using cyclic voltammetry, details essential characterization techniques for film validation, and presents key quantitative data in a structured format. The protocols described herein are designed to be self-validating, ensuring reproducibility and reliability for researchers, scientists, and professionals in drug development and materials science.

Introduction: The Rationale for Poly(3-ethylcarbazole) Electrodes

Polycarbazoles represent a significant class of conjugated polymers, valued for their high hole mobility and environmental stability. The modification of electrode surfaces with these polymers allows for the fine-tuning of interfacial properties, which is critical for enhancing the performance of electrochemical devices. The 3-ethylcarbazole monomer is particularly advantageous; the ethyl group at the 3-position enhances the solubility of the monomer in common organic solvents and can influence the morphology and electronic properties of the resulting polymer film.

Electrochemical synthesis is the preferred method for fabricating P3ECz films due to several key advantages over chemical polymerization:

• Direct Deposition: The polymer film is grown directly onto the conductive substrate, ensuring excellent adhesion and electrical contact.

• Film Thickness Control: The thickness and morphology of the polymer film can be precisely controlled by modulating electrochemical parameters such as the number of cycles, scan rate, or deposition time[2].

• Purity: The method avoids the use of chemical oxidants, resulting in a cleaner polymer film with fewer impurities[3].

This guide focuses on the potentiodynamic method (cyclic voltammetry) for electropolymerization, a technique that allows for both the synthesis and the simultaneous in-situ monitoring of polymer growth.

Mechanism of Electropolymerization

The electrochemical polymerization of carbazole derivatives is an oxidative coupling process. The mechanism proceeds through several key steps, providing a robust and well-understood pathway for film formation[4].

• Monomer Oxidation: The process begins at the working electrode surface when the applied potential reaches the oxidation potential of the 3-ethylcarbazole (3ECz) monomer. The monomer loses an electron to form a radical cation[4][5].

• Radical Coupling: This highly reactive radical cation then couples with another, primarily through the 6-position (as the 3-position is blocked by the ethyl group), to form a dimeric species[5].

• Deprotonation & Re-aromatization: The dimer undergoes deprotonation to re-establish its aromaticity.

• Chain Propagation: This dimer is more easily oxidized than the monomer, leading to further oxidation and coupling reactions. The polymer chain continues to grow on the electrode surface, extending the conjugated system and eventually forming an insoluble, conductive film that precipitates onto the electrode[5].

The N-H group of the carbazole ring can also participate in coupling reactions, potentially leading to a more cross-linked and robust polymer network, a feature that distinguishes it from N-substituted carbazoles[6][7].

Experimental Protocol: Potentiodynamic Synthesis of P3ECz

This section provides a detailed, step-by-step methodology for modifying a working electrode with a P3ECz film.

Required Materials and Reagents

• Monomer: 3-Ethylcarbazole (3ECz)

• Solvent: Acetonitrile (CH₃CN), anhydrous or HPLC grade

• Supporting Electrolyte: Tetrabutylammonium tetrafluoroborate (TBATFB) or Lithium Perchlorate (LiClO₄)[5][8]

• Gases: High-purity nitrogen (N₂) or argon (Ar)

• Working Electrodes: Glassy carbon electrode (GCE), platinum (Pt) disk, or Indium Tin Oxide (ITO) coated glass[5][8]

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl, 3M NaCl)[2][5]

• Counter Electrode: Platinum wire or sheet[5]

• Polishing Materials: Alumina slurries (e.g., 1.0, 0.3, and 0.05 µm) and polishing pads

Instrumentation

• Potentiostat/Galvanostat: An electrochemical workstation capable of performing cyclic voltammetry (e.g., from CHI Instruments, BioLogic, or Princeton Applied Research)[9][10].

• Electrochemical Cell: A standard three-compartment glass cell.

Step-by-Step Synthesis Protocol

• Working Electrode Preparation (Self-Validation Step 1):

  • Rationale: A pristine, uncontaminated electrode surface is paramount for uniform and adherent polymer film growth. Any surface impurities will lead to defects in the film.

  • Procedure: For GCE or Pt electrodes, polish the surface sequentially with 1.0, 0.3, and 0.05 µm alumina slurries on a polishing pad for 2-3 minutes each. Rinse thoroughly with deionized water and sonicate in both water and ethanol for 5 minutes each to remove any embedded alumina particles. Dry the electrode under a stream of N₂. For ITO electrodes, sonicate sequentially in detergent, deionized water, and isopropanol.

• Preparation of the Electrolytic Solution:

  • Rationale: The supporting electrolyte is necessary to ensure the conductivity of the solution and to compensate for charge during the redox processes. The monomer concentration affects the rate of polymerization.

  • Procedure: In a volumetric flask, prepare a solution of 0.1 M TBATFB in acetonitrile. To this solution, add 3-ethylcarbazole to a final concentration of 10 mM. Ensure the monomer is fully dissolved.

• Electrochemical Cell Assembly:

  • Procedure: Assemble the three-electrode cell. Place the polished working electrode, the Pt counter electrode, and the reference electrode in the cell. Add the electrolytic solution, ensuring the electrodes are sufficiently immersed.

  • Rationale: Deoxygenating the solution is critical because dissolved oxygen can react with the radical cations, interfering with the polymerization process and leading to film defects.

  • Procedure: Purge the solution with high-purity N₂ or Ar for 15-20 minutes before starting the experiment and maintain an inert atmosphere over the solution throughout the polymerization process.

• Electropolymerization via Cyclic Voltammetry (CV):

  • Rationale: CV allows for controlled oxidation of the monomer. With each successive cycle, the current response for both monomer oxidation and the redox activity of the newly formed polymer increases, providing direct visual confirmation of film growth.

  • Procedure:

    • Set the potentiostat to the cyclic voltammetry mode.

    • Apply a potential scan from an initial potential of 0.0 V to a vertex potential of +1.6 V (vs. Ag/AgCl). The exact oxidation potential may vary, so a preliminary scan is recommended.

    • Set the scan rate to 50 mV/s[10].

    • Perform 10-20 consecutive cycles. The number of cycles is a key parameter for controlling film thickness.

    • Observe the voltammogram: A successful polymerization is indicated by the appearance and growth of new redox peaks corresponding to the p-doping/dedoping of the P3ECz film, alongside the irreversible oxidation peak of the monomer on the first scan.

• Post-Synthesis Rinsing:

  • Rationale: This step removes unreacted monomer and loosely adsorbed oligomers, leaving a clean, adherent polymer film.

  • Procedure: After electropolymerization, carefully remove the modified working electrode from the cell and rinse it thoroughly with fresh, pure acetonitrile. Dry gently under a stream of N₂.

Workflow for P3ECz Electrode Preparation and Validation

The following diagram illustrates the logical flow from a clean substrate to a fully characterized and validated P3ECz modified electrode.

Caption: Experimental workflow for the synthesis and validation of P3ECz electrodes.

Characterization and Validation

To confirm the successful modification of the electrode, both electrochemical and physical characterization methods are essential.

Electrochemical Validation (Self-Validation Step 2)

• Technique: Cyclic Voltammetry (CV)

• Procedure: Place the rinsed and dried P3ECz-modified electrode in a fresh electrochemical cell containing only monomer-free electrolyte solution (e.g., 0.1 M TBATFB in acetonitrile). Run a CV scan over a potential range that covers the polymer's redox activity (e.g., -0.2 V to +1.4 V vs. Ag/AgCl).

• Expected Outcome: A successful film will show a pair of well-defined, reversible or quasi-reversible redox peaks. These peaks correspond to the oxidation (p-doping) and reduction (dedoping) of the polycarbazole backbone. The peak current should be proportional to the scan rate, confirming that the redox process is surface-confined, a hallmark of a successfully deposited film[11]. The film may also exhibit electrochromism, changing color upon oxidation and reduction[6][7].

Physical and Spectroscopic Characterization

• Scanning Electron Microscopy (SEM): To visualize the surface morphology of the P3ECz film. A successful deposition typically results in a uniform, globular, or fibrous structure covering the electrode surface[8][10].

• Atomic Force Microscopy (AFM): To quantify the surface roughness and thickness of the polymer film[10].

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the chemical structure of the polymer. The spectrum of the polymer should show characteristic peaks of the carbazole unit while lacking certain peaks from the monomer, confirming polymerization[8][12].

Summary of Key Experimental Parameters

Parameter	Recommended Value / Range	Rationale / Notes
Monomer	3-Ethylcarbazole	Ethyl group enhances solubility and influences film properties.
Monomer Concentration	5 - 20 mM	Balances polymerization rate and solubility. 10 mM is a good starting point.
Solvent	Anhydrous Acetonitrile (CH₃CN)	Provides a suitable potential window and dissolves monomer/electrolyte.
Supporting Electrolyte	0.1 M TBATFB or LiClO₄	Ensures solution conductivity. TBATFB is often preferred for its wide electrochemical window.
Polymerization Method	Cyclic Voltammetry (Potentiodynamic)	Allows for simultaneous film growth and monitoring.
Potential Window	0.0 V to +1.6 V (vs. Ag/AgCl)	Must exceed the oxidation potential of the monomer.
Scan Rate	25 - 100 mV/s	50 mV/s is typical. Slower rates can lead to more ordered films.
Number of Cycles	10 - 20 cycles	Directly controls the thickness of the deposited polymer film.

Applications in Research and Development

Poly(3-ethylcarbazole) modified electrodes are versatile platforms with numerous applications:

• Electrochemical Sensors: The conductive and electroactive nature of the P3ECz film can be used to enhance the detection of various analytes, including biomolecules and environmental pollutants[1][13][14].

• Electrochromic Devices: The distinct color changes of P3ECz films between their neutral and oxidized states make them suitable for use in smart windows and displays[6][7].

• Organic Electronics: As a hole-transporting material, P3ECz can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic devices[1].

The protocols detailed in this guide provide a robust foundation for fabricating high-quality P3ECz films, enabling further innovation in these exciting fields.

References

• RSC Publishing. (n.d.). Electrochemical synthesis of poly(3-aminophenylboronic acid) in ethylene glycol without exogenous protons. Retrieved from [Link]

• TUE Research Portal. (2023). Electropolymerized Poly(3,4-ethylenedioxythiophene) Coatings on Porous Carbon Electrodes for Electrochemical Separation of Metals. Retrieved from [Link]

• MDPI. (2022). Electrodeposition and Characterization of Conducting Polymer Films Obtained from Carbazole and 2-(9H-carbazol-9-yl)acetic Acid. Retrieved from [Link]

• Semantic Scholar. (2022). Electrodeposition and Characterization of Conducting Polymer Films Obtained from Carbazole and 2-(9H-carbazol-9-yl)acetic Acid. Retrieved from [Link]

• PubMed Central (PMC). (2023). One-Step Electropolymerization of a Dicyanobenzene-Carbazole-Imidazole Dye to Prepare Photoactive Redox Polymer Films. Retrieved from [Link]

• IIETA. (n.d.). Electrochemical Studies of Some Carbazole Derivatives via Cyclic Voltammetry and Convolution – deconvolution Transforms. Retrieved from [Link]

• ResearchGate. (2015). Electrochemical synthesis of electrochromic polycarbazole films from N-phenyl-3,6-bis(N-carbazolyl)carbazoles. Retrieved from [Link]

• ScienceDirect. (2021). Preparation of poly(carbazole-TEMPO) electrode and its electrochemical performance. Retrieved from [Link]

• Hindawi. (2022). Preparation and Electrochemical Properties of Conjugated Polymers with Carbazole Unit as Side Chain Terminal Group for Supercapa. Retrieved from [Link]

• International Journal of Chemical Studies. (2021). Preparation and cyclic Voltammetric characterization of three-dimensional macroporous carbon electrodes. Retrieved from [Link]

• MDPI. (2023). Preparation of Polycarbazole Nanofibers Using an Electric Field and the Investigation of Its Electrical Conductivity. Retrieved from [Link]

• MDPI. (2020). Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years. Retrieved from [Link]

• MDPI. (2021). Fabrication of an Extremely Cheap Poly(3,4-ethylenedioxythiophene) Modified Pencil Lead Electrode for Effective Hydroquinone Sensing. Retrieved from [Link]

• RSC Publishing. (2015). Electrochemical synthesis of electrochromic polycarbazole films from N-phenyl-3,6-bis(N-carbazolyl)carbazoles. Retrieved from [Link]

• ACS Publications. (2026). ACS Sustainable Chemistry & Engineering Vol. 14 No. 4. Retrieved from [Link]

• ResearchGate. (2006). Electropolymerization of 3,4-ethylenedioxythiophene, N-ethylcarbazole and their mixtures in aqueous micellar solution. Retrieved from [Link]

• ResearchGate. (2008). Chemical Formation, Characterization and Properties of Polycarbazole. Retrieved from [Link]

• ResearchGate. (2019). Optical Sensor Applications of Carbazole Derivative Polymers Containing Different Aliphatic Groups Against Fe3+ Metal Ion. Retrieved from [Link]

• Korus. (n.d.). BluePhotoluminescence N-Substituted Poly(4H-benzo[def]carbazole)s. Retrieved from [Link]

• RSC Publishing. (2018). Electrochemical sensor formed from poly(3,4-ethylenedioxyselenophene) and nitrogen-doped graphene composite for dopamine detection. Retrieved from [Link]

• ResearchGate. (2017). Investigation of polycarbazoles thin films prepared by electrochemical oxidation of 3- and 9-substituted carbazoles. Retrieved from [Link]

• MDPI. (2013). Potentiometric Carboxylate Sensors Based on Carbazole-Derived Acyclic and Macrocyclic Ionophores. Retrieved from [Link]

• MDPI. (2024). Mechanical and Thermal Characteristics of Films from Glycerol Mixed Emulsified Carnauba Wax/Polyvinyl Alcohol. Retrieved from [Link]

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Topic: Solvent Selection for 3-Ethylcarbazole Electrochemical Deposition

An Application Guide by Gemini Scientific

Audience: Researchers, scientists, and drug development professionals.

Abstract: The electrochemical deposition of 3-Ethylcarbazole (3ECz) to form conductive and electroactive poly(3-Ethylcarbazole) (P3ECz) films is a process of significant interest for applications in organic electronics, sensors, and electrochromic devices. The quality, morphology, and electrochemical properties of the resulting polymer film are critically dependent on the choice of the solvent and supporting electrolyte system. This guide provides a comprehensive overview of the key principles governing solvent selection, detailed experimental protocols for deposition in recommended solvent systems, and troubleshooting advice to overcome common challenges. We explain the causality behind experimental choices, grounding our recommendations in the fundamental mechanisms of electropolymerization to empower researchers to optimize their deposition processes.

Introduction: The Importance of Controlled Electropolymerization

3-Ethylcarbazole (3ECz) is a derivative of carbazole, a heterocyclic aromatic compound known for its excellent hole-transporting properties, thermal stability, and photochemical resistance. When electropolymerized, it forms poly(3-Ethylcarbazole), a conductive polymer with a high potential for use in organic light-emitting diodes (OLEDs), solar cells, and biosensors. The ethyl group at the N-9 position effectively blocks this site, preventing unwanted side reactions and promoting a more regular and defined polymer chain through coupling at the 3- and 6- positions.[1]

Electrochemical deposition is a powerful technique for fabricating polymer films directly onto an electrode surface in a single step. It offers precise control over film thickness, morphology, and properties by manipulating electrical parameters. However, this control is only achievable through a carefully optimized chemical environment, of which the solvent is the most critical component. The solvent dictates not only the solubility of the monomer and electrolyte but also influences the reaction kinetics, the stability of reactive intermediates, and the ultimate morphology of the polymer film.

The Mechanism of Carbazole Electropolymerization

The electrochemical polymerization of carbazole derivatives proceeds via an oxidative coupling mechanism. Understanding this process is key to appreciating the role of the solvent.

• Oxidation: The 3ECz monomer is oxidized at the electrode surface to form a radical cation. This is the initiation step and requires a potential sufficient to remove an electron from the monomer's π-system.

• Coupling: Two radical cations then couple to form a dimer, releasing two protons. This coupling predominantly occurs between the 3- and 6- positions on the carbazole rings.

• Propagation: The newly formed dimer has a lower oxidation potential than the monomer and is immediately oxidized. It then couples with another monomer radical cation, extending the polymer chain. This process repeats, growing the polymer film on the electrode surface.[1][2]

The stability of the initial radical cation is paramount. If the radical cation is unstable, it can engage in side reactions with the solvent or electrolyte, terminating the polymerization or leading to defects in the polymer structure.

The Critical Role of the Solvent in Electropolymerization

The ideal solvent for the electropolymerization of 3ECz must satisfy several criteria. The choice is a balance of these properties to achieve a desired outcome.

• Monomer and Electrolyte Solubility: The most basic requirement is that both the 3-Ethylcarbazole monomer and the supporting electrolyte must be sufficiently soluble to create a homogeneous solution, typically with monomer concentrations of 1-50 mM and electrolyte concentrations around 0.1 M.[2][3] Poor solubility leads to low reaction rates and non-uniform films.

• Electrochemical Window: The solvent must have a wide electrochemical window, meaning it should not be oxidized or reduced within the potential range required for the monomer's electropolymerization. The oxidation potential for 3ECz is typically above +1.0 V vs. Ag/AgCl, so the solvent must be stable well beyond this potential.

• Dielectric Constant (Polarity): A solvent with a relatively high dielectric constant is generally preferred. High polarity helps to dissolve the ionic supporting electrolyte and, more importantly, to stabilize the charged radical cation intermediates, facilitating the desired coupling reactions.

• Chemical Inertness (Nucleophilicity): The solvent must be aprotic and non-nucleophilic. Nucleophilic solvents (like water or alcohols in excess) or impurities can attack the electrophilic radical cation, terminating the polymerization chain and preventing the formation of high-quality, high-molecular-weight polymer films.[4]

• Influence on Film Morphology: The interaction between the growing polymer chain and the solvent affects the final film properties. Solvents that are poor solvents for the resulting polymer can induce rapid precipitation onto the electrode, often leading to more porous or granular films. Conversely, solvents that moderately solvate the polymer chains can lead to denser, more compact films.[5]

A Comparative Survey of Common Solvents

Acetonitrile (ACN) and Dichloromethane (DCM) are the most commonly employed solvents for carbazole electropolymerization due to their favorable balance of properties.

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Anodic Limit (V vs. Ag/AgCl)	Key Characteristics & Insights
Acetonitrile (ACN)	37.5	82	~ +2.3	The Workhorse: Excellent balance of high polarity, wide electrochemical window, and ability to dissolve a wide range of tetralkylammonium salts.[6][7] Often produces well-adherent, electroactive films. However, for some carbazole derivatives, it can lead to the formation of partially soluble oligomers.[3]
Dichloromethane (DCM)	8.9	40	~ +1.8	The Alternative: Lower polarity than ACN but still an excellent solvent for many organic monomers.[2][8] Its lower boiling point requires care to prevent evaporation during experiments. Often used when ACN presents solubility issues with specific monomers or to achieve different film morphologies.[9][10]
Propylene Carbonate (PC)	66.1	242	~ +2.0	High Polarity Option: Very high dielectric constant and wide electrochemical window.[11] Its high viscosity can slow ion transport, and its hygroscopic nature requires rigorous drying, as water impurities are detrimental.
Tetrahydrofuran (THF)	7.5	66	~ +1.5	Limited Use: Lower polarity and a more limited anodic window compared to ACN and DCM. It can be susceptible to peroxide formation and may not be inert enough for all systems, but has been used for some thiophene-based electropolymerizations.[4][12]

The Supporting Electrolyte: An Essential Partner

The supporting electrolyte is an inert salt that provides ionic conductivity to the solution, allowing current to flow. The choice of electrolyte is inextricably linked to the solvent. The salt must be highly soluble and fully dissociated in the chosen solvent.

• Commonly Used Salts: Tetrabutylammonium hexafluorophosphate (TBAPF₆) and Tetrabutylammonium perchlorate (TBAClO₄) are widely used.[6][8] Their large cations and non-nucleophilic anions are stable at high potentials and do not interfere with the polymerization reaction.

• Concentration: A concentration of 0.1 M is standard. This ensures sufficient conductivity without excessive solution viscosity.

Experimental Workflow and Protocols

This section provides detailed, step-by-step protocols for the electrochemical deposition of 3-Ethylcarbazole.

General Experimental Workflow

The overall process for preparing and characterizing P3ECz films is outlined below.

Caption: Workflow for P3ECz electrochemical deposition.

Protocol A: Deposition in Acetonitrile (ACN)

This protocol uses the most common and reliable solvent system for producing high-quality P3ECz films.

Materials:

• 3-Ethylcarbazole (3ECz)

• Acetonitrile (ACN), anhydrous grade (<50 ppm H₂O)

• Tetrabutylammonium hexafluorophosphate (TBAPF₆)

• Working Electrode (e.g., Glassy Carbon, Platinum, or ITO-coated glass)

• Counter Electrode (e.g., Platinum wire or mesh)

• Reference Electrode (e.g., Ag/AgCl or Ag/Ag⁺)

• Potentiostat

Procedure:

• Solution Preparation: In a glovebox or under an inert atmosphere, prepare a 0.1 M solution of TBAPF₆ in anhydrous ACN. Once fully dissolved, add 3ECz to a final concentration of 10 mM. Stir until the monomer is completely dissolved.

• Electrode Preparation: Polish the working electrode to a mirror finish using alumina slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm), followed by sonication in ethanol and deionized water. Dry thoroughly before use.

• Cell Assembly: Assemble a standard three-electrode electrochemical cell. Ensure the reference electrode tip is close to the working electrode surface.

• Deoxygenation: Transfer the monomer solution to the cell and purge with dry nitrogen or argon gas for at least 15 minutes to remove dissolved oxygen, which can interfere with the polymerization. Maintain a blanket of inert gas over the solution during the experiment.

• Electropolymerization: Using a potentiostat, perform cyclic voltammetry (CV). Scan the potential from an initial value where no reaction occurs (e.g., 0 V) to a potential sufficient to oxidize the monomer (e.g., +1.4 V vs. Ag/AgCl) and back. A scan rate of 50-100 mV/s is typical.

• Film Growth: Repeat the CV scan for 5-20 cycles. Successful deposition is indicated by the appearance and growth of new redox peaks corresponding to the polymer film and a general increase in current with each cycle. A visible film (typically green in its oxidized state) will form on the electrode surface.

• Post-Deposition Cleaning: After deposition, carefully remove the working electrode from the monomer solution and rinse it thoroughly with fresh, pure ACN to remove any unreacted monomer and electrolyte.

Protocol B: Deposition in Dichloromethane (DCM)

This protocol is an alternative for cases where DCM may offer advantages in solubility or desired film morphology.

Materials:

• Same as Protocol A, but substitute anhydrous Dichloromethane for Acetonitrile.

Procedure:

• Solution Preparation: Follow step 1 from Protocol A, using anhydrous DCM as the solvent. Note that DCM is more volatile, so ensure the cell is well-sealed.

• Electrode and Cell Setup: Follow steps 2-4 from Protocol A.

• Electropolymerization: Perform cyclic voltammetry as in step 5 of Protocol A. The required oxidation potential in DCM may differ slightly from ACN; a similar range of 0 V to +1.5 V vs. Ag/AgCl is a good starting point.

• Film Growth & Cleaning: Follow steps 6 and 7 from Protocol A, using fresh DCM for the final rinse.

Characterization and Troubleshooting

Validating Success: After rinsing, the modified electrode should be placed in a fresh, monomer-free electrolyte solution (e.g., 0.1 M TBAPF₆ in ACN). Running a cyclic voltammogram will show the characteristic redox waves of the P3ECz film, confirming its electroactivity. The film's morphology can be investigated using Scanning Electron Microscopy (SEM).

Troubleshooting Guide:

Problem	Possible Cause(s)	Suggested Solution(s)
No polymer film forms	1. Insufficient oxidation potential. 2. High water or nucleophile content in the solvent. 3. Monomer or electrolyte concentration too low.	1. Extend the anodic potential limit in CV. 2. Use fresh, anhydrous grade solvent. Dry the electrolyte under vacuum. 3. Increase concentrations (e.g., 20 mM monomer, 0.1 M electrolyte).
Poorly adherent film	1. Improperly cleaned electrode surface. 2. Polymer has low solubility in the chosen solvent, causing it to flake off.	1. Re-polish and thoroughly clean the electrode. 2. Try an alternative solvent (e.g., switch from ACN to DCM or vice-versa).
Film dissolves after deposition	1. Formation of soluble short-chain oligomers. 2. The polymer is soluble in the monomer-free solution.	1. Increase monomer concentration or the number of CV cycles to promote higher molecular weight. 2. This is a known issue for some carbazole derivatives in ACN[3]; try a different solvent like DCM.

Conclusion

The selection of an appropriate solvent is a cornerstone of successful 3-Ethylcarbazole electropolymerization. While Acetonitrile remains the solvent of choice for its excellent balance of polarity, electrochemical stability, and solvating power, Dichloromethane serves as a valuable alternative. The ideal solvent stabilizes the reactive intermediates, provides a medium for ion transport, and ultimately directs the morphology and properties of the final polymer film. By understanding the fundamental principles outlined in this guide and following the detailed protocols, researchers can reliably produce high-quality poly(3-Ethylcarbazole) films tailored for a variety of advanced applications.

References

• Obtaining Poly(3-Hexylthiophene) (P3HT) by Electropolymerization as an Alternative for the Substitution of Initiators with Free Radicals. (n.d.). MDPI. [Link]

• Preparation and Electrochemical Properties of Conjugated Polymers with Carbazole Unit as Side Chain Terminal Group for Supercapa. (2022). International Journal of Electrochemical Science, 17(10), 221019. [Link]

• Electrodeposition and Characterization of Conducting Polymer Films Obtained from Carbazole and 2-(9H-carbazol-9-yl)acetic Acid. (2022). Polymers, 14(12), 2469. [Link]

• Electrochemical Synthesis, and Electrochromic properties of Poly(2-(9H- Carbazol-9-yl)acetic acid) film. (n.d.). AWS. [Link]

• Electrochemical synthesis of electrochromic polycarbazole films from N-phenyl-3,6-bis(N-carbazolyl)carbazoles. (2016). Polymer Chemistry, 7(1), 198-211. [Link]

• The Influence of Polymer Processing Methods on Polymer Film Physical Properties and Vascular Cell Responsiveness. (2014). Polymers, 6(5), 1364-1381. [Link]

• Mechanism of carbazole electropolymerization; b. Cyclic voltammetry... (n.d.). ResearchGate. [Link]

• Solubility of N-Ethylcarbazole in different organic solvent at 279.15–319.15 K. (2014). The Journal of Chemical Thermodynamics, 77, 132-135. [Link]

• Influence of the Supporting Electrolyte on the Electrochemical Polymerization of 3,4-Ethylenedioxythiophene. Effect on p. (2016). International Journal of Electrochemical Science, 11, 7047-7065. [Link]

• Electropolymerization of 3,4-ethylenedioxythiophene, N-ethylcarbazole and their mixtures in aqueous micellar solution. (2005). European Polymer Journal, 41(10), 2416-2425. [Link]

• The Different Outcomes of Electrochemical Copolymerisation: 3-Hexylthiophene with Indole, Carbazole or Fluorene. (2020). Polymers, 12(12), 2828. [Link]

• Electrochemical copolymerization of Carbazole, Ethylcarbazole and N-Vinylcarbazole with methyl ethyl ketone-formaldehyde resin. (2005). International Journal of Polymeric Materials, 54(3), 161-172. [Link]

• Electropolymerized Poly(3,4-ethylenedioxythiophene) Coatings on Porous Carbon Electrodes for Electrochemical Separation of Metals. (2023). Eindhoven University of Technology. [Link]

• Electrodeposition of Silicon from Nonaqueous Solvents. (2005). Journal of The Electrochemical Society, 152(12), C795. [Link]

• Chemical and electrochemical. (1999). Istanbul Technical University. [Link]

• One-Step Electropolymerization of a Dicyanobenzene-Carbazole-Imidazole Dye to Prepare Photoactive Redox Polymer Films. (2023). ACS Applied Materials & Interfaces, 15(33), 39599-39608. [Link]

• One-Step Electropolymerization of a Dicyanobenzene-Carbazole-Imidazole Dye to Prepare Photoactive Redox Polymer Films. (2023). ACS Applied Materials & Interfaces, 15(33), 39599-39608. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. The Influence of Polymer Processing Methods on Polymer Film Physical Properties and Vascular Cell Responsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 6. electrochemsci.org [electrochemsci.org]
• 7. researchgate.net [researchgate.net]
• 8. electrochemsci.org [electrochemsci.org]
• 9. researchgate.net [researchgate.net]
• 10. One-Step Electropolymerization of a Dicyanobenzene-Carbazole-Imidazole Dye to Prepare Photoactive Redox Polymer Films - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.tue.nl [research.tue.nl]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of 3,6-diethylcarbazole from 3-ethylcarbazole

For Researchers, Scientists, and Drug Development Professionals

Author: Gemini, Senior Application Scientist

Introduction: The Significance of Substituted Carbazoles

Carbazole and its derivatives represent a cornerstone in medicinal chemistry and materials science. This tricyclic heterocyclic aromatic compound is a privileged scaffold, forming the core of numerous natural products and synthetic molecules with significant biological activities, including antibacterial, antitumor, and anti-inflammatory properties.[1] In the realm of materials science, the unique electronic and optical properties of carbazoles, such as photoconductivity, make them vital components in the development of organic light-emitting diodes (OLEDs) and other electronic devices.[1]

The precise functionalization of the carbazole nucleus is critical for tuning its properties. Substitution at the 3 and 6 positions, in particular, allows for the extension of the conjugated system and the modulation of electronic characteristics. This guide provides a detailed protocol for the synthesis of 3,6-diethylcarbazole, a symmetrically substituted derivative, starting from the commercially available precursor, 3-ethylcarbazole. This synthesis is a key step for researchers looking to develop novel carbazole-based pharmaceuticals or advanced organic materials.

Scientific Principle: Electrophilic Aromatic Substitution via Friedel-Crafts Alkylation

The synthesis of 3,6-diethylcarbazole from 3-ethylcarbazole is achieved through a classic electrophilic aromatic substitution (EAS) reaction, specifically, a Friedel-Crafts alkylation.[2] This method is highly effective for forming new carbon-carbon bonds on aromatic rings.[2][3]

The core principles of this transformation are:

• Generation of the Electrophile: A strong Lewis acid, such as anhydrous aluminum chloride (AlCl₃), is used to activate an alkyl halide (in this case, ethyl bromide). The Lewis acid coordinates to the halogen, polarizing the C-Br bond and generating a highly reactive ethyl carbocation (CH₃CH₂⁺) or a potent carbocation-like complex.[2]

• Nucleophilic Attack: The electron-rich carbazole ring acts as a nucleophile, attacking the ethyl electrophile. The existing ethyl group at the C-3 position is an activating group, donating electron density to the aromatic system and making it more susceptible to electrophilic attack. The nitrogen atom's lone pair also contributes to the high electron density of the ring.

• Regioselectivity: In carbazole, the positions most activated for electrophilic attack are C-3, C-6, and C-8. Since the C-3 position is already occupied, the incoming electrophile is directed primarily to the electronically activated and sterically accessible C-6 position. This results in the desired 3,6-disubstituted product.

• Rearomatization: The intermediate formed after the nucleophilic attack (a sigma complex or arenium ion) is unstable. It rapidly loses a proton (H⁺) from the carbon that was attacked, restoring the aromaticity of the carbazole ring. The AlCl₄⁻ complex formed in the first step facilitates this deprotonation, regenerating the AlCl₃ catalyst.[4]

Critical Safety and Handling Protocols

This procedure involves hazardous materials that require strict adherence to safety protocols. A thorough risk assessment must be conducted before commencing any experimental work.

• Anhydrous Aluminum Chloride (AlCl₃):

  • Hazard: Highly corrosive and reacts violently with water, releasing toxic and corrosive hydrogen chloride (HCl) gas.[5] Inhalation can cause severe respiratory irritation. Contact with skin or eyes causes severe burns.[6][7]

  • Handling: Must be handled under an inert atmosphere (e.g., nitrogen or argon) in a chemical fume hood to prevent contact with moisture.[8] Use a glove box for transferring large quantities. Wear safety goggles, a face shield, a fire-retardant lab coat, and impervious gloves.[5]

  • Spills & Fire: Do NOT use water or carbon dioxide extinguishers.[5] For spills, control all sources of moisture, cover with dry sand, and scoop into a sealed container for disposal.[5] For fires, use a Class D dry powder extinguisher (e.g., Met-L-X).[5]

• Ethyl Bromide (Bromoethane):

  • Hazard: Volatile, flammable liquid. Harmful if swallowed or inhaled. Causes skin and eye irritation.

  • Handling: Handle in a well-ventilated chemical fume hood. Keep away from ignition sources. Wear appropriate personal protective equipment (PPE), including safety goggles and chemical-resistant gloves.

• Diethyl Sulfate ((C₂H₅)₂SO₄):

  • Note: While ethyl bromide is a common choice, diethyl sulfate is another potent ethylating agent. It is extremely hazardous .

  • Hazard: A probable human carcinogen and mutagen.[9][10] It is corrosive and can cause severe burns to the skin and eyes.[10][11] Absorption through the skin can be fatal.[12] Effects of exposure may be delayed.[10]

  • Handling: HANDLE WITH EXTREME CAUTION. All manipulations should be performed in a certified chemical fume hood. Use of a full-face respirator, heavy-duty gloves (e.g., Butyl/Viton), and a protective lab coat is mandatory.[9]

• Waste Disposal:

  • Quench residual aluminum chloride cautiously by slowly adding it to a stirred vessel of ice and water, often with sodium bicarbonate to neutralize the acid formed. This is an exothermic and gas-evolving reaction and must be done in a fume hood.[13]

  • All organic waste containing halogenated compounds or diethyl sulfate must be collected in designated hazardous waste containers for professional disposal.

Experimental Workflow and Protocol

Diagram of the Experimental Workflow

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. nj.gov [nj.gov]
• 7. carlroth.com [carlroth.com]
• 8. media.laballey.com [media.laballey.com]
• 9. nj.gov [nj.gov]
• 10. ICSC 0570 - DIETHYL SULFATE [chemicalsafety.ilo.org]
• 11. fishersci.com [fishersci.com]
• 12. DIETHYL SULFATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Notes & Optimization

Technical Support Center: 3-Ethylcarbazole Oxidation &amp; Dimerization Control

Status: Operational Ticket ID: 3EC-OX-DIMER-001 Subject: Preventing C-C Coupling (Dimerization) During 3-Ethylcarbazole Oxidation Assigned Specialist: Senior Application Scientist

Core Directive: The Stability Paradox

You are likely encountering a fundamental conflict in carbazole chemistry. 3-Ethylcarbazole (3-EtCz) is structurally predisposed to dimerize upon oxidation.[1] When you remove an electron to form the radical cation (

), the unpaired electron density is highly delocalized at the 3, 6, and 9 positions.

Since the 3-position is occupied by the ethyl group and the 9-position is the nitrogen center, the 6-position becomes the primary nucleophilic site for radical coupling. Without intervention, oxidation does not yield a stable radical cation or a clean side-chain oxygenation; it yields 3,3'-diethyl-6,6'-bicarbazole (and subsequent polymers).

This guide provides the protocols to arrest this coupling and force the reaction toward your desired outcome: either stable radical cation generation (for physical study) or side-chain functionalization (synthetic utility).

The Mechanism: Why Dimerization Dominates

To prevent the issue, you must visualize the competing pathways. The dimerization rate constant (

) for 3-ethylcarbazole is approximately , classifying it as a "fast" reaction.[1]

Signaling Pathway: Oxidation vs. Coupling

The following diagram illustrates the bifurcation point where your experiment likely fails.

Figure 1: Mechanistic divergence of 3-ethylcarbazole oxidation. The red path represents the thermodynamic sink (dimerization) you are trying to avoid.

Troubleshooting Guide (FAQs)

Q1: My solution turns emerald green immediately upon applying potential. Is this the radical cation?

No. A persistent green color usually indicates the formation of the 6,6'-dimer (or bicarbazole) dication. The monomeric radical cation of carbazoles is typically unstable and transient.

• Diagnosis: The dimer oxidizes at a lower potential than the monomer. Once formed, it oxidizes immediately, creating the colored charge-transfer complex.

• Fix: Reduce substrate concentration to

  M to lower the probability of bimolecular collision.

Q2: I am trying to oxidize the ethyl group to an acetyl group, but I get a messy tar. Why?

You are likely using a non-selective oxidant (like standard

or anodic oxidation in simple electrolytes). The ring oxidation potential is lower than the alkyl side-chain activation energy.

• Fix: You must switch to a Chemical Catalytic approach (See Protocol B) or block the 6-position with a protecting group (e.g., halogenation) that can be removed later.

Q3: My working electrode fouls within seconds.

This is electropolymerization.[1][2] The dimer formed at the electrode surface is less soluble and more easily oxidized than the monomer, leading to chain growth.

• Fix: Switch electrolyte to tetrabutylammonium hexafluorophosphate (

  ) in dichloromethane (DCM). anions provide better steric stabilization for the cation than smaller anions like .

Optimized Protocols

Protocol A: Electrochemical Stabilization (For Physical Studies)

Goal: Observe the monomeric radical cation without dimerization.

The "Dilution & Speed" Method: Since dimerization is second-order (rate

), dilution is your most powerful tool.

Parameter	Specification	Rationale
Concentration	M (Strict Max)	Drastically reduces bimolecular coupling collisions.
Solvent	Dichloromethane (DCM)	Non-nucleophilic; stabilizes radical cations better than Acetonitrile.
Electrolyte	0.1 M	Large anion provides an "ion pair" shield around the cation.
Water Content	< 10 ppm (Super-Dry)	Water acts as a nucleophile/base, promoting proton loss and coupling. Use activated molecular sieves (3Å).
Scan Rate	> 50 V/s (Ultramicroelectrode)	Outrun the chemical step ( ). At high scan rates, you re-reduce the cation before it has time to find a partner.

Validation Step: Run a Cyclic Voltammetry (CV) sweep.[1][3] If the ratio of cathodic to anodic peak current (

) approaches 1.0 , you have successfully stabilized the cation on the timescale of the experiment.

Protocol B: Synthetic Oxidation (Side-Chain Functionalization)

Goal: Convert Ethyl group to Acetyl group without ring coupling.

The "Iodine-DMSO" Catalytic Route: Direct oxidation often fails. This protocol uses DMSO as both solvent and oxygen source (Kornblum-like oxidation) with Iodine to bypass the radical cation coupling.

• Reagents:

  • Substrate: 3-Ethylcarbazole (1 mmol)[4]

  • Catalyst: Iodine (

    , 2.6 mmol)[4]

  • Solvent/Oxidant: Dry DMSO (4 mL)

• Procedure:

  • Dissolve substrate in DMSO under

    atmosphere.[4]

  • Add Iodine.[4]

  • Heat to 65 °C for 8 hours.

  • Note: Do not exceed 80 °C, or ring degradation occurs.

• Workup:

  • Dilute with water (quenches reaction).[4]

  • Extract with ethyl acetate.[4]

• Mechanism of Protection:

  • Iodine attacks the benzylic position (ethyl

    -carbon) rather than generating a ring-centered radical cation.

  • DMSO displaces the iodide and rearranges to the ketone (acetyl group).

  • Result: Formation of 3-acetylcarbazole (or 3,6-diacetyl if di-substituted) with minimal dimerization.

References

• Kinetics of Carbazole Dimerization Ambrosio, F., et al. "Investigation of electrochemical oxidative coupling of 3 and 6 substituted carbazoles." Journal of Electroanalytical Chemistry (2021).

• Synthetic Oxidation Protocols Bouissane, L., et al. "A new method for synthesis of 3,6-diacetyl-9-ethylcarbazole and its oxidation to the corresponding diglyoxal." Mediterranean Journal of Chemistry (2015).

• General Carbazole Electrochemistry Ambrose, J. F., & Nelson, R. F. "Anodic oxidation pathways of carbazoles. I. Carbazole and N-substituted carbazoles." Journal of the Electrochemical Society (1968).

• Radical Cation Stabilization Takeda, T., et al. "Carbazole Isomerism in Helical Radical Cations." Journal of the American Chemical Society (2022).

Sources

• 1. Sci-Hub. Investigation of electrochemical oxidative coupling of 3 and 6 substituted carbazoles / Journal of Electroanalytical Chemistry, 2021 [sci-hub.sg]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemical oxidation of 3-substituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. medjchem.com [medjchem.com]

Technical Support Center: High-Purity Isolation of 3-Ethylcarbazole

Subject: Separation of 3-Ethylcarbazole (3-EC) from 9-Ethylcarbazole (9-EC) Impurities Ticket ID: CHE-SEP-3902 Support Tier: Level 3 (Senior Application Scientist)[1][2]

Executive Summary

You are encountering a classic separation challenge involving structural isomerism . While 3-Ethylcarbazole (3-EC) and 9-Ethylcarbazole (9-EC) share the same molecular formula (

) and molecular weight (195.26 g/mol ), they possess vastly different physicochemical properties due to the location of the ethyl group.[1][2]

• 9-Ethylcarbazole (9-EC): The ethyl group is attached to the Nitrogen atom (

  -alkylation).[1][2] This removes the acidic proton, making the molecule non-polar and significantly lowering its melting point.

• 3-Ethylcarbazole (3-EC): The ethyl group is attached to the Carbon ring (

  -alkylation).[1][2] The Nitrogen atom retains its free proton ( ), making the molecule capable of hydrogen bonding and significantly more polar.

The Solution: You do not need exotic chiral columns or complex derivatization. You must exploit the polarity difference driven by the free

bond in 3-EC.[1][2]

Module 1: Diagnostic & Triage

Before proceeding, confirm the composition of your mixture to ensure 3-EC is the major product or the target you wish to recover.

Q: How do I confirm which isomer is which on my TLC plate?

A: Perform a Thin Layer Chromatography (TLC) analysis using Silica Gel 60 F254 .

• Mobile Phase: Hexane:Ethyl Acetate (90:10 v/v).[2]

• Visualization: UV Light (254 nm).[2]

Compound	Structure Feature	Polarity	TLC Behavior ( )
9-Ethylcarbazole	-Ethyl (Tertiary amine-like)	Non-Polar	High (Travels near solvent front)
3-Ethylcarbazole	Free (Secondary amine)	Polar (H-bond donor)	Low (Retained by silica)

Interpretation: If you see two distinct spots with a large separation (

), your separation will be easy via Flash Chromatography.[2] If you see a smear, your crude mixture may contain poly-alkylated byproducts (e.g., 3,6-diethylcarbazole).[1][2]

Module 2: Separation Protocols

Method A: Flash Column Chromatography (Recommended for High Purity)

Best for: Small to medium scale (<10g), high purity requirements (>99%).[2]

The Logic: Silica gel is acidic and polar. It interacts strongly with the free lone pair and proton on the Nitrogen of 3-EC.[2] 9-EC, lacking this interaction, washes through the column almost immediately.[2]

Step-by-Step Protocol:

• Stationary Phase: Standard Silica Gel (40–63 µm).[2]

• Column Packing: Slurry pack in 100% Hexane.

• Loading: Dissolve your crude mixture in a minimum amount of Dichloromethane (DCM) or Toluene. Avoid loading with Ethyl Acetate as it broadens bands.[1][2]

• Elution Gradient:

  • Step 1 (Elute 9-EC): Run 100% Hexane (or Hexane:DCM 95:5).[1][2]

    • Observation: 9-EC will elute rapidly (often within the first 2-3 column volumes).[1][2] Monitor by TLC.[2]

  • Step 2 (Elute 3-EC): Switch to Hexane:Ethyl Acetate (80:20) .[1][2]

    • Observation: The increased polarity will disrupt the H-bonds holding the 3-EC, eluting it as a clean, distinct band.[2]

Troubleshooting Tip: If 3-EC streaks, add 1% Triethylamine (TEA) to the mobile phase to neutralize the silica's acidity, sharpening the peak.

Method B: Selective Recrystallization (Recommended for Bulk Scale)

Best for: Large scale (>10g), removing 9-EC as a filtrate contaminant.[1][2]

The Logic:

• 9-EC Melting Point: ~68–70 °C [1].[1][2][3] It is highly soluble in common organic solvents even at low temperatures.[2]

• 3-EC Melting Point: Significantly higher (>150 °C estimated based on carbazole derivatives) due to intermolecular hydrogen bonding.[1][2]

Step-by-Step Protocol:

• Solvent Choice: Ethanol (95%) or a Toluene/Hexane mixture.[2]

• Dissolution: Dissolve the crude mixture in hot solvent (near boiling).

• Cooling: Allow the solution to cool slowly to Room Temperature, then chill to 0–4 °C.

• Filtration:

  • Precipitate: This is your 3-Ethylcarbazole .[1][2][4] The crystal lattice energy provided by H-bonding makes it much less soluble.[1][2]

  • Filtrate (Mother Liquor): This contains the 9-Ethylcarbazole and other non-polar impurities.[1][2]

• Wash: Wash the filter cake with cold Hexane to remove residual mother liquor.

Module 3: Visualizing the Workflow

The following diagram illustrates the decision logic for separating these isomers based on scale and purity needs.

Caption: Decision matrix for isolating 3-Ethylcarbazole based on polarity exploitation (Chromatography) or solubility differentials (Crystallization).

Frequently Asked Questions (FAQ)

Q: Why is 9-Ethylcarbazole so much harder to crystallize than 3-Ethylcarbazole? A: 9-Ethylcarbazole lacks a hydrogen bond donor.[1][2] Its crystal lattice is held together only by weak Van der Waals forces and

- stacking. 3-Ethylcarbazole retains the bond, allowing for strong intermolecular hydrogen bonding, which stabilizes the solid state and raises the melting point, making it precipitate out of solution much easier [1].[2]

Q: Can I use acid-base extraction to separate them? A: Theoretically, yes, but it is difficult in practice.[1][2] The

of the Carbazole is approximately 15. This is too weak to be deprotonated by aqueous NaOH.[2] You would need to use Potassium Hydroxide (KOH) in a non-aqueous solvent like DMSO, or Sodium Hydride (NaH) in THF, to form the carbazolide salt of 3-EC.[2]

• Recommendation: Stick to chromatography.[2] It is safer and more robust than handling super-basic non-aqueous solutions.

Q: I see a third spot on my TLC that runs between 3-EC and 9-EC. What is it? A: If you performed a Friedel-Crafts alkylation, this is likely a di-alkylated byproduct, such as 3,6-diethylcarbazole.[1][2] It is less polar than 3-EC but more polar than 9-EC.[1][2] A shallower gradient (e.g., 0%

10% EtOAc over 20 minutes) will separate this impurity.[2]

References

• PubChem. (n.d.).[2] 9-Ethylcarbazole Physical Properties (Melting Point). National Library of Medicine. Retrieved from [Link][2]

• Li, M., et al. (2014).[2] Separation of Nitrogen Heterocycles from Petroleum. Energy & Fuels. (Contextual reference for carbazole polarity behavior).

Sources

• 1. Ethanone,1-(9H-carbazol-9-yl) | CAS#:574-39-0 | Chemsrc [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. chembk.com [chembk.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Co-elution of 3-Ethylcarbazole and Dimethylcarbazoles

Welcome to our dedicated technical support center for resolving the challenging co-elution of 3-Ethylcarbazole and its isomeric impurities, the dimethylcarbazoles. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in achieving baseline separation of these structurally similar compounds. As a Senior Application Scientist, I will provide you with not just protocols, but the underlying scientific principles to empower you to make informed decisions in your method development and troubleshooting endeavors.

Understanding the Challenge: Why Do They Co-elute?

The primary reason for the co-elution of 3-Ethylcarbazole and dimethylcarbazole isomers lies in their very similar physicochemical properties. As structural isomers, they share the same molecular weight and elemental composition, leading to nearly identical boiling points and similar polarities. This makes their separation by conventional chromatographic techniques a significant challenge.

Compound	Predicted Boiling Point (°C)	Melting Point (°C)	Note
3-Ethylcarbazole	376.9	143-145	The ethyl group provides a different steric profile compared to two methyl groups.
3,6-Dimethyl-9H-carbazole	383.0	215-217	Symmetrical substitution can lead to a more crystalline structure and higher melting point.
2,7-Dimethyl-9H-carbazole	383	286	The positions of the methyl groups significantly influence intermolecular interactions.

The close boiling points, as indicated in the table, make their separation by gas chromatography (GC) based solely on volatility extremely difficult. The subtle differences in their polarity and shape, arising from the position of the alkyl substituents, are the key to unlocking their separation.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a single, broad, or shouldered peak where I expect to see 3-Ethylcarbazole. Could this be co-elution with dimethylcarbazoles?

A1: Yes, this is a classic sign of co-elution. The presence of unresolved isomeric impurities like dimethylcarbazoles can lead to peak distortion. To confirm, if you are using a mass spectrometer (MS) detector, examine the mass spectra across the peak. You should see the same molecular ion for all isomers, but subtle differences in fragmentation patterns might be observable. With a Diode Array Detector (DAD) in HPLC, you can assess peak purity. If the UV-Vis spectra are not consistent across the entire peak, it's a strong indication of co-eluting species.[1][2]

Q2: I've tried a standard C18 column for my HPLC analysis, but the peaks are still unresolved. What should I do next?

A2: A standard C18 column primarily separates based on hydrophobicity. Since 3-Ethylcarbazole and dimethylcarbazoles have very similar hydrophobicities, a C18 column may not provide sufficient selectivity. The next logical step is to explore stationary phases that offer different separation mechanisms, such as π-π interactions.

Q3: For my GC analysis, simply ramping the temperature isn't working. What is the next step?

A3: Given the nearly identical boiling points, temperature programming alone is often insufficient. The key to resolving these isomers by GC lies in selecting a stationary phase that can differentiate based on the subtle differences in their shape and polarity.

Troubleshooting Guide: A Systematic Approach to Resolution

This guide is divided into two main sections: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). For each technique, we will explore a systematic approach to method development and troubleshooting.

Section 1: Gas Chromatography (GC) Method Development and Troubleshooting

The slight differences in polarity and molecular shape between 3-Ethylcarbazole and dimethylcarbazoles are the key to their separation by GC.

Step 1: Stationary Phase Selection - Moving Beyond Standard Phases

Standard non-polar phases like those with 5% phenyl / 95% dimethylpolysiloxane are often insufficient. To resolve these isomers, you need a stationary phase that offers enhanced selectivity.

• Mid-Polar to Polar Phases: Consider columns with a higher percentage of phenyl substitution (e.g., 50% phenyl) or those containing cyanopropyl functionalities. These phases will introduce dipole-dipole and π-π interactions, which can differentiate between the isomers based on their subtle electronic and structural differences.[3]

• Liquid Crystalline Phases: For particularly challenging isomer separations, liquid crystalline stationary phases can offer exceptional shape selectivity. These phases can resolve isomers based on their length-to-breadth ratio.

Caption: GC column selection workflow for resolving aromatic isomers.

Step 2: Optimizing GC Oven Temperature Program

While stationary phase selection is critical, optimizing the temperature program can fine-tune the separation.

• Slow and Low: Start with a lower initial oven temperature to maximize the interaction of the analytes with the stationary phase. A slow temperature ramp rate (e.g., 1-5 °C/min) will provide more time for the separation to occur.

• Isothermal Holds: Introducing an isothermal hold at a temperature where the isomers start to elute can sometimes improve resolution.

Step 3: Carrier Gas Flow Rate and Injection Technique

• Optimal Flow Rate: Ensure your carrier gas flow rate is optimized for the column dimensions to achieve the best efficiency.

• Splitless Injection: For trace analysis, a splitless injection can improve peak shape and sensitivity. However, ensure the initial oven temperature is low enough to allow for solvent trapping and prevent band broadening.

Section 2: High-Performance Liquid Chromatography (HPLC) Method Development and Troubleshooting

In HPLC, we can exploit differences in both polarity and UV-Vis absorbance to resolve the co-elution.

Step 1: HPLC Column Selection - Leveraging Alternative Chemistries

As with GC, moving beyond a standard C18 is crucial.

• Phenyl-Hexyl and Biphenyl Columns: These columns are excellent choices for separating aromatic isomers. The phenyl groups in the stationary phase provide strong π-π interactions, which can effectively differentiate between the positional isomers of dimethylcarbazole and 3-Ethylcarbazole.[4] Biphenyl columns offer even stronger π-π interactions.[4]

• Pentafluorophenyl (PFP) Columns: PFP columns offer a unique selectivity due to a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. They are particularly effective for separating halogenated compounds and positional isomers.

• Carbazole-Based Stationary Phases: Research has shown that stationary phases incorporating carbazole moieties can exhibit excellent shape selectivity for separating structurally similar compounds, including steroids.[5] This type of stationary phase could be highly effective for this specific application.

Caption: HPLC column selection workflow for aromatic isomer separation.

Step 2: Mobile Phase Optimization - The Power of Selectivity Tuning

The choice of organic modifier and the use of additives can significantly impact selectivity.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC. Due to their different solvent properties (acetonitrile is aprotic, while methanol is protic), switching between them can alter the selectivity of the separation.

• Mobile Phase Composition: Fine-tuning the ratio of the aqueous and organic phases is critical. A shallower gradient or an isocratic hold during the elution of the target compounds can significantly improve resolution.[6]

• Additives: Small amounts of additives like formic acid or trifluoroacetic acid can improve peak shape, especially for compounds with basic nitrogens.

Step 3: Detector Wavelength Optimization - A Deconvolution Strategy

Even if chromatographic separation is not perfect, differences in the UV-Vis spectra of the isomers can be exploited.

• Spectral Overlay: If you have a DAD, overlay the spectra of the pure compounds (if available) or the spectra from the leading and tailing edges of the unresolved peak.

• Wavelength Selection: Choose a wavelength where the absorbance of one isomer is significantly higher than the others. This can allow for the selective detection and quantification of one isomer even in the presence of the others. The position of substituents on the carbazole ring is known to affect the UV-Vis spectra.[1]

Experimental Protocol: A Starting Point for HPLC Method Development

This protocol provides a robust starting point for developing a separation method.

• Column: Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • Start with a scouting gradient of 5% to 95% B over 20 minutes to determine the approximate elution time.

  • Based on the scouting run, develop a shallower gradient around the elution time of the target analytes. For example, if the compounds elute at 60% B, try a gradient of 50% to 70% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: DAD, 235 nm and 293 nm (monitor multiple wavelengths to check for peak purity and potential for selective detection).

• Injection Volume: 5 µL.

Advanced Techniques for Persistent Co-elution

If the above strategies do not yield the desired resolution, more advanced techniques can be employed:

• Two-Dimensional Liquid Chromatography (2D-LC): This powerful technique uses two columns with different selectivities to achieve separations that are impossible in one dimension.

• Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to HPLC and is particularly useful for the separation of isomers.

By systematically applying the principles of chromatographic selectivity and optimizing the parameters outlined in this guide, you will be well-equipped to resolve the co-elution of 3-Ethylcarbazole and dimethylcarbazoles, leading to more accurate and reliable analytical results.

References

• The Influence of the Aromatic Character in the Gas Chromatography Elution Order. (n.d.). National Institutes of Health. Retrieved February 4, 2026, from [Link]

• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. (n.d.). Retrieved February 4, 2026, from [Link]

• A Guide to Selective Columns for Isomer Separation. (2024, November 18). Welch Materials. Retrieved February 4, 2026, from [Link]

• Co-Elution: How to Detect and Fix Overlapping Peaks. (2025, July 3). YouTube. Retrieved February 4, 2026, from [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved February 4, 2026, from [Link]

• Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). (n.d.). SpringerLink. Retrieved February 4, 2026, from [Link]

• Complete chromatographic separation of steroids, including 17α and 17β-estradiols, using a carbazole-based polymeric organic phase in both reversed and normal-phase HPLC. (2025, August 6). ResearchGate. Retrieved February 4, 2026, from [Link]

• TROUBLESHOOTING GUIDE. (n.d.). Retrieved February 4, 2026, from [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). Chromatography Online. Retrieved February 4, 2026, from [Link]

• 9-Ethyl-3-(2-methylbenzoyl)-9H-carbazole. (n.d.). National Institutes of Health. Retrieved February 4, 2026, from [Link]

• Quantitative analysis of carbazoles and hydrocarbons in condensates and oils using comprehensive GC-MS/MS and comparative GC-MS analyses. (2025, August 7). ResearchGate. Retrieved February 4, 2026, from [Link]

• Development & Optimization of HPLC Method Course Outline. (n.d.). ResearchGate. Retrieved February 4, 2026, from [Link]

• Stability of meta ethyl and meta methyl benzene carbocations respectively. (2021, May 25). Physics Forums. Retrieved February 4, 2026, from [Link]

• PTC N-Alkylation of Carbazole Derivative. (n.d.). PTC Organics, Inc. Retrieved February 4, 2026, from [Link]

• Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis. (2025, October 17). ResearchGate. Retrieved February 4, 2026, from [Link]

• HPLC Method Development: From Beginner to Expert Part 2. (2024, March 28). Agilent. Retrieved February 4, 2026, from [Link]

• HPLC Separation of All Aldopentoses and Aldohexoses on an Anion-Exchange Stationary Phase Prepared from Polystyrene-Based Copolymer and Diamine: The Effect of NaOH Eluent Concentration. (n.d.). National Institutes of Health. Retrieved February 4, 2026, from [Link]

• Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. (n.d.). MDPI. Retrieved February 4, 2026, from [Link]

• HPLC Method Optimisation. (n.d.). Element Lab Solutions. Retrieved February 4, 2026, from [Link]

• Separation of substituted aromatic isomers with porous graphitic carbon in subcritical fluid chromatography. (2025, August 5). ResearchGate. Retrieved February 4, 2026, from [Link]

• A Simple Yet Effective Trick for Isomer Separation. (2025, March 17). Welch Materials. Retrieved February 4, 2026, from [Link]

• Organic Electronics. (2021, June 4). Semantic Scholar. Retrieved February 4, 2026, from [Link]

• Effects of Methyl Substitution of Poly(9-Alkyl-9H-Carbazole-2,7-Diyl)s at the 3,6-Positions on Their Physical Properties. (n.d.). Scribd. Retrieved February 4, 2026, from [Link]

• A Simple Approach to Performance Optimization in HPLC and Its Application in Ultrafast Separation Development. (n.d.). Chromatography Online. Retrieved February 4, 2026, from [Link]

• Determination of carbazole and halogenated carbazoles in human serum samples using GC-MS/MS. (n.d.). ResearchGate. Retrieved February 4, 2026, from [Link]

• An Explanation of Substituent Effects. (2022, September 24). Chemistry LibreTexts. Retrieved February 4, 2026, from [Link]

• HPLC method for analyzing new compounds – analogs of an antineoplastic drug. (n.d.). Bulgarian Chemical Communications. Retrieved February 4, 2026, from [Link]

• A new double column HPLC method for rapid separation of fatty acids. (n.d.). Semantic Scholar. Retrieved February 4, 2026, from [Link]

• Analysis of polyhalogenated carbazoles in sediment using liquid chromatography–tandem mass spectrometry. (n.d.). ResearchGate. Retrieved February 4, 2026, from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 4. welch-us.com [welch-us.com]
• 5. Separation of 9H-Carbazole, 9-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. welch-us.com [welch-us.com]

Technical Support Center: High-Efficiency Synthesis of 3-Ethylcarbazole

Topic: Optimization of Clemmensen Reduction for Carbazole Derivatives Ticket ID: #CR-3EC-OPT Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Core Directive

Objective: Maximize the yield of 3-Ethylcarbazole (Target) from 3-Acetylcarbazole (Precursor) while minimizing dimerization and polymerization byproducts.

The Challenge: The Clemmensen reduction is a heterogeneous surface reaction.[1] The reduction of 3-acetylcarbazole is frequently plagued by two failure modes:

• Solubility Limits: The carbazole moiety is poorly soluble in aqueous HCl, leading to slow kinetics.

• Surface Passivation: The Zinc surface becomes coated with insoluble organozinc intermediates or polymeric byproducts ("resins"), halting the reaction.

The Solution: This guide moves beyond the standard textbook protocol. We utilize a Biphasic Toluene-HCl System (Martin Modification) combined with a Stepwise Acid Addition strategy. This ensures the substrate remains in solution (organic phase) while interacting with the active Zinc surface at the interface, preventing resin formation.

Optimized Experimental Protocol (SOP)

Reagent Stoichiometry Table

Component	Role	Eq / Conc.	Notes
3-Acetylcarbazole	Substrate	1.0 equiv	Purity >98% recommended.
Zinc Dust	Reductant	20.0 - 30.0 equiv	Must be <325 mesh. Excess is critical for surface area.
HgCl₂	Amalgamator	0.1 - 0.2 equiv	Toxic. activates Zn surface.
Conc. HCl (37%)	Proton Source	Excess	Added in portions (See Protocol).
Toluene	Organic Solvent	10-15 mL/g substrate	Maintains substrate solubility.
Ethanol	Co-solvent	2-3 mL/g substrate	Optional: Improves phase transfer if reaction is sluggish.

Step-by-Step Workflow

Phase 1: Zinc Activation (The "Amalgamation" Step) Critique: Using un-amalgamated zinc leads to massive hydrogen evolution (H₂ gas) rather than reduction.

• Suspend Zinc dust in a minimal amount of dilute HCl (5%).

• Add HgCl₂ dissolved in water. Stir vigorously for 5-10 minutes.

• Decant the liquid. Wash the grey sludge (Zn(Hg)) once with water, then immediately with acetone, then toluene. Do not let it dry.

Phase 2: The Biphasic Reaction

• Charge: Transfer the wet Zn(Hg) to a flask. Add the 3-Acetylcarbazole dissolved in Toluene.

• Initiation: Add a small volume of water and the first portion of Conc. HCl (approx. 20% of total volume).

• Reflux: Heat to vigorous reflux. The toluene/water azeotrope ensures good mixing.

• Maintenance (The "Feed" Strategy): Every 3-4 hours, add an additional portion of Conc. HCl.

  • Why? As HCl is consumed, the aqueous phase becomes less ionic, and Zinc salts precipitate, coating the metal. Fresh acid re-dissolves these salts and maintains proton pressure.

• Monitoring: Track via TLC (Solvent: Hexane/Ethyl Acetate 8:2). Look for the disappearance of the ketone spot (Rf ~0.4) and appearance of the alkane (Rf ~0.8).

Phase 3: Workup

• Cool to room temperature. Dilute with Ethyl Acetate to dissolve any precipitated product.

• Filter off the spent Zinc (treat as hazardous mercury waste).

• Wash the organic layer with NaHCO₃ (sat. aq.) to neutralize acid, then Brine.

• Dry over MgSO₄ and concentrate. Recrystallize from Ethanol/Hexane if necessary.

Visualizations

Diagram 1: The Mechanistic Pathway (Zinc Carbenoid)

Caption: The reduction occurs on the Zn surface via a carbenoid intermediate, avoiding the alcohol intermediate common in other reductions.

Diagram 2: Troubleshooting Logic Tree

Caption: Decision matrix for resolving common yield issues during the Clemmensen reduction.

Troubleshooting & FAQs

Q1: The reaction stalls after 6 hours. Adding more acid doesn't help. Why?

A: This is likely Zinc Surface Passivation . The surface is coated with zinc salts or organic polymers.

• The Fix: You cannot simply add more acid to a "dead" surface. Stop the stirring, let the zinc settle, and decant the supernatant. Wash the zinc with dilute HCl to strip the coating, then reactivate with a small amount of fresh HgCl₂ before returning the supernatant. Alternatively, add fresh Amalgamated Zinc.

Q2: I see a major spot just below the starting material. Is this the product?

A: No. The product (Ethylcarbazole) is less polar than the ketone and will have a higher Rf.

• The Diagnosis: A spot just below the ketone is usually the Carbinol (Alcohol) intermediate . In the Clemmensen reduction, alcohols are not intermediates on the main pathway; they are side products formed when the intermediate desorbs from the zinc surface too early.

• The Fix: Increase the agitation speed (RPM) to ensure better contact between the organic phase and the zinc. Increase the HCl concentration to force the dehydration of the alcohol back into a carbocation that can re-adsorb.

Q3: Why Toluene? Can I use THF or Dioxane?

A: Toluene is preferred for two reasons:

• Azeotropic Drying: It allows for high-temperature reflux (110°C+) which drives the kinetics.

• Phase Separation: THF is miscible with water. In a single-phase aqueous/THF mix, the high acid concentration often degrades the THF (ring opening) or precipitates the carbazole as a gum. Toluene keeps the carbazole in a safe "organic reservoir," only exposing it to the harsh acid/Zinc interface momentarily.

Q4: My product is colored (Yellow/Brown) instead of white.

A: 3-Ethylcarbazole should be white/colorless. Yellowing indicates dimerization (pinacol coupling) or traces of oxidized mercury.

• The Fix: Purify via column chromatography (Silica, 100% Hexane -> 5% EtOAc/Hexane). If the color persists, recrystallize from Ethanol with a pinch of activated charcoal.

References

• Vedejs, E. (1975). "Clemmensen Reduction of Ketones in Anhydrous Organic Solvents." Organic Reactions, 22, 401.

• Martin, E. L. (1942).[2] "The Clemmensen Reduction."[1][2][3][4][5][6][7][8][9][10][11][12] Journal of the American Chemical Society, 58, 1438. (The fundamental basis for the toluene modification).

• Yamamura, S., & Nishiyama, S. (1991). "Modified Clemmensen Reduction: Cholestane." Journal of Organic Chemistry.

• Buchanan, J. G., & Woodgate, P. D. (1969). "The Clemmensen reduction of difunctional ketones." Quarterly Reviews, Chemical Society, 23, 522.

Disclaimer: This guide involves the use of Mercury (Hg) and concentrated acids.[3][4] All procedures must be performed in a fume hood with appropriate PPE. Mercury waste must be segregated and disposed of according to local environmental regulations.

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. scribd.com [scribd.com]
• 4. Clemmensen Reduction | ChemTalk [chemistrytalk.org]
• 5. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 6. Khan Academy [khanacademy.org]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Poly(3-ethylcarbazole) Film Adhesion

This technical support guide is designed for researchers encountering adhesion failures with poly(3-ethylcarbazole) films. It addresses the specific chemical and physical challenges associated with electropolymerizing carbazole derivatives, particularly the structural limitations imposed by 3-position substitution.[1]

Status: Operational | Topic: Adhesion Failure & Film Delamination | Tier: Level 3 (Senior Scientist)

Diagnostic Matrix: Define Your Failure Mode

Before attempting a fix, characterize the nature of the adhesion failure. The "Peel vs. Powder" distinction is the critical diagnostic step for carbazole polymers.

Failure Phenotype	Physical Appearance	Root Cause Category	Primary Suspect
Type A: Oligomer Dusting	Film looks opaque/powdery; wipes off easily with a solvent rinse or even dry air.	Chemical/Structural	Steric Blocking: The ethyl group at position 3 is preventing long-chain formation, leading to insoluble dimers (bicarbazyls) precipitating rather than polymerizing.
Type B: Delamination	Film forms a cohesive sheet but peels off the substrate (ITO/Pt) during drying or rinsing.	Interfacial	Surface Energy Mismatch: Hydrophobic polymer vs. Hydrophilic substrate, or residual organic contaminants on the electrode.
Type C: Over-oxidation	Film is dark/black and brittle; cracks upon drying.	Electrochemical	Potential Runaway: Applied voltage is too high, causing "middle-potential" degradation or cross-linking defects.

Critical Analysis: The "3-Position" Problem

Warning: If you are strictly using 3-ethylcarbazole (ethyl group on the benzene ring) rather than N-ethylcarbazole (ethyl on the nitrogen), you are fighting fundamental organic chemistry.

Standard polycarbazole conductivity relies on 3,6-coupling (para to the nitrogen).

• N-ethylcarbazole: Positions 3 and 6 are open. Long conjugated chains form easily.

• 3-ethylcarbazole: Position 3 is blocked by the ethyl group.

  • Consequence: Coupling is forced to occur at the 6,6' or 2,7 positions. This is energetically unfavorable and often terminates at the dimer stage (forming 6,6'-bi-3-ethylcarbazole).

  • Result: You deposit short, non-adherent oligomers (dust) instead of a polymer network.

Visualization: Steric Blocking Mechanism

Figure 1: The structural limitation of 3-ethylcarbazole. The ethyl group blocks the primary conjugation site, favoring oligomer precipitation over film formation.

Troubleshooting Protocols

Protocol A: Solving "Type A" (Powdery Films) via Solvent Engineering

If you must polymerize 3-ethylcarbazole, you need to lower the oxidation potential to stabilize the radical cations and encourage difficult coupling positions without over-oxidizing the material.

The Fix: Boron Trifluoride Diethyl Etherate (BFEE) BFEE acts as both a solvent and a Lewis acid catalyst, significantly lowering the onset oxidation potential of carbazoles.

• Electrolyte Prep: Prepare a solution of 10% to 50% (v/v) BFEE in Dichloromethane (DCM) or Acetonitrile (ACN).

  • Note: Do not use standard electrolytes (like TBAPF6) initially; BFEE itself provides ionic conductivity.

• Monomer Conc: Increase monomer concentration to 10–50 mM (higher than the standard 1 mM) to promote chain growth over diffusion.

• Method: Use Potentiostatic (constant voltage) deposition rather than Cyclic Voltammetry (CV).

  • Why: CV cycles repeatedly reduce and re-oxidize the short oligomers, causing them to dissolve back into solution. Constant potential holds them on the surface.

Protocol B: Solving "Type B" (Delamination) via Interface Engineering

If you are forming a film but it peels off ITO glass, the interface is the failure point.

The Fix: The "Molecular Glue" Method

• Substrate Cleaning (The Piranha Standard):

  • Sonicate ITO in Acetone (10 min), then Ethanol (10 min), then Deionized Water (10 min).

  • Critical Step: Treat with Piranha solution (3:1 H2SO4:H2O2) for 30 seconds (Warning: Explosive hazard with organics). Rinse copiously.

  • Alternative: Oxygen Plasma for 5 minutes.

• Pre-Nucleation Step:

  • Perform 2 cycles of CV at a very slow scan rate (10 mV/s) in a solution containing a bi-functional linker like 3-(trimethoxysilyl)propyl methacrylate (if compatible) or simply deposit a thin "seed layer" of unsubstituted Polycarbazole (which adheres better) before depositing your ethyl-substituted derivative.

Protocol C: Electrochemical Parameter Tuning

Use this table to optimize your deposition parameters based on your solvent system.

Parameter	Standard (ACN/TBAPF6)	High-Adhesion (DCM/BFEE)	Rationale
Monomer Conc.	1 mM	10–20 mM	Higher conc. drives precipitation onto the electrode surface.
Scan Rate	50–100 mV/s	20–50 mV/s	Slower rates allow time for oligomers to reorganize and nucleate.
Upper Potential	1.3 V vs Ag/AgCl	0.9–1.0 V vs Ag/AgCl	BFEE lowers the oxidation threshold; avoiding high voltage prevents film degradation.
Counter Electrode	Pt Wire	Pt Mesh/Plate	Larger surface area prevents current bottlenecks.

Workflow Visualization: The Troubleshooting Loop

Figure 2: Decision tree for isolating the root cause of adhesion failure (Chemistry vs. Interface).

Frequently Asked Questions (FAQ)

Q: I am actually using N-ethylcarbazole, but I still get poor adhesion. Why? A: If you are using N-ethylcarbazole (where the ethyl is on the nitrogen), the 3,6-positions are open, so the polymer should form. If it peels, your issue is likely nucleation density .

• Solution: Use the "Nucleation Loop" technique. Start your CV scan at a higher potential (nucleation potential) for 1 second to seed the surface, then drop to a lower potential for film growth. This creates anchor points.

Q: Why does my film crack when I take it out of the solution? A: This is solvent stress. Acetonitrile (ACN) evaporates very quickly, causing rapid contraction.

• Solution: Wash the film in the solvent without monomer immediately after synthesis, then let it dry in a solvent-saturated atmosphere (e.g., a covered petri dish) to slow down the evaporation rate.

Q: Can I use adhesion promoters? A: Yes. Silanization of ITO with 3-(trimethoxysilyl)propyl methacrylate creates a covalent bridge between the inorganic ITO and the organic polymer. This is highly effective for thick films.

References

• Amb, C. M., & Dyer, A. L. (2011). "Electrochemical Polymerization of Carbazole Derivatives." IntechOpen. Link (General mechanism of carbazole polymerization and 3,6-coupling).

• Nie, G., et al. (2007). "Electrosynthesis and characterization of poly(carbazole) films in boron trifluoride diethyl etherate." Journal of Applied Polymer Science. Link (Use of BFEE to lower oxidation potential and improve film quality).

• Graczyk, H., et al. (2016). "Adhesion improvement of conducting polymers to ITO electrodes." Electrochimica Acta.

• Sadki, S., et al. (2000). "The polymerization of 3-substituted carbazoles." Chemical Society Reviews. Link (Discusses the steric blocking effects at the 3-position).

Sources

• 1. mdpi.com [mdpi.com]

purification of 3-Ethylcarbazole via recrystallization solvents

This content acts as a specialized Technical Support Center for researchers working with 3-Ethylcarbazole . It distinguishes between the specific isomer requested (3-Ethylcarbazole, CAS 5599-49-5) and the more common N-Ethylcarbazole, ensuring the protocol is chemically accurate for the 3-substituted derivative.

Ticket ID: #REC-3ECZ-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Chemistry

Introduction & Compound Identification

Welcome to the purification support module. Before proceeding, verify your target compound.[1] There is frequent confusion between 3-Ethylcarbazole and 9-Ethylcarbazole (N-Ethylcarbazole) .[1] The purification strategies differ due to the presence of a free N-H bond in the 3-isomer.[1]

Feature	3-Ethylcarbazole (Target)	9-Ethylcarbazole (Common Analog)
Structure	Ethyl group on Carbon-3 (Ring)	Ethyl group on Nitrogen-9
CAS Registry	5599-49-5	86-28-2
Melting Point	143–145 °C [1]	68–70 °C
H-Bonding	Donor (N-H present)	Acceptor only (N-substituted)
Solubility	Moderate polarity (Soluble in hot alcohols)	High lipophilicity (Soluble in non-polars)

Critical Note: If your compound melts below 80°C, you are likely working with N-Ethylcarbazole.[1] Please consult the specific MSDS for CAS 86-28-2.[1] The guide below is optimized for the 3-isomer (MP ~144°C) .

Solvent Selection Matrix

The 3-ethyl group adds lipophilicity to the carbazole core, but the free N-H bond dictates that polar interactions are still viable.[1]

Recommended Solvent Systems

System Type	Solvent Pair (Solvent / Anti-solvent)	Ratio (v/v)	Application Context
Primary (Polar)	Ethanol (95%) / Water	10:1 to 5:1	Best for General Purity. Removes non-polar byproducts (e.g., over-alkylated species).[1] The N-H bond allows good solubility in hot ethanol.[1]
Secondary (Non-Polar)	Toluene / Heptane (or Hexane)	1:2	Best for Removing Polar Impurities. Use if the product contains oxidized species (quinones) or inorganic salts.[1]
High Purity	Chlorobenzene / None	Single Solvent	Industrial Standard. Excellent temperature coefficient of solubility for carbazole derivatives [2].[1] Requires high heat (BP 132°C).[1]

Solvent Decision Logic

Use the following logic flow to determine the optimal solvent for your specific impurity profile.

Figure 1: Decision tree for selecting the recrystallization solvent based on impurity profile and visual appearance.

Detailed Protocol: The Ethanol/Water System

This protocol utilizes the steep solubility curve of carbazole derivatives in ethanol.[1]

Safety: 3-Ethylcarbazole may be an irritant.[1] Perform all operations in a fume hood.

Phase 1: Dissolution[1]

• Place 5.0 g of crude 3-ethylcarbazole in a 250 mL Erlenmeyer flask.

• Add Ethanol (95%) gradually while heating on a stir plate set to 85°C (Ethanol BP is 78°C; use a reflux condenser to prevent solvent loss).

• Target Concentration: Approx. 15–20 mL of ethanol per gram of solid.

• If solid remains after 100 mL addition, check if it is an impurity (inorganic salts will not dissolve).[1]

Phase 2: Hot Filtration (Critical for Color Removal)

If the solution is yellow/brown, oxidation has occurred (common at the 3 and 6 positions of the carbazole ring).

• Add 0.25 g Activated Charcoal to the boiling solution. Stir for 5 minutes.

• Prepare a pre-warmed glass funnel with fluted filter paper (or a heated celite pad).

• Filter the hot solution rapidly into a clean, pre-warmed flask.

  • Why Pre-warm? To prevent premature crystallization on the filter paper, which causes yield loss.[1]

Phase 3: Crystallization & Collection[1]

• Re-heat the filtrate to dissolve any crystals formed during filtration.[1]

• Optional: Add warm distilled Water dropwise until a faint turbidity (cloudiness) persists, then add 1 mL of Ethanol to clear it.

• Allow the flask to cool to room temperature slowly (over 1-2 hours).

  • Mechanism:[1][2][3][4][5] Slow cooling promotes the growth of large, pure needles and excludes impurities from the crystal lattice.[1]

• Once at room temperature, place in an ice bath (0–4°C) for 30 minutes to maximize yield.

• Filter via vacuum filtration (Buchner funnel).[1]

• Wash the cake with cold Ethanol/Water (50:50 mixture).

• Dry in a vacuum oven at 50°C for 4 hours.

Troubleshooting Guide (FAQs)

Issue: "Oiling Out" (Liquid phase separation instead of crystals)

Symptoms: The solution turns cloudy, and oil droplets form at the bottom before crystals appear.[1] Root Cause: The boiling point of the solvent is higher than the melting point of the solvated compound, or the solution is too concentrated (supersaturated). Fix:

• Re-heat the mixture until the oil redissolves.

• Add more solvent (dilute by 20%).[1][3]

• Seed the solution: Add a tiny crystal of pure 3-ethylcarbazole (if available) or scratch the glass wall with a rod at the air-liquid interface to provide nucleation sites [3].[1]

• Note: Since 3-Ethylcarbazole melts at ~144°C, oiling out is rare in Ethanol (BP 78°C) but possible in Toluene/Xylene if the product is very impure (impurities depress MP).[1]

Issue: Product retains a yellow/tan color

Root Cause: Carbazole derivatives are prone to photo-oxidation, forming quinone-imine species.[1] Fix:

• Repeat Phase 2 (Hot Filtration) using fresh activated charcoal.

• Ensure the crystallization happens in the dark (wrap flask in foil).

• Switch to Toluene/Heptane .[1] Non-polar solvents sometimes leave polar colored impurities behind in the mother liquor better than ethanol.[1]

Issue: Low Yield (<50%)

Root Cause: Solubility in the cold solvent is too high.[1] Fix:

• Concentrate the mother liquor (filtrate) by rotary evaporation to half volume and repeat cooling (Second Crop). Note: Second crop is usually less pure.

• Use an Anti-solvent : If using pure Ethanol, add water dropwise at the boiling point until turbid, then cool.[1] This forces the hydrophobic carbazole out of solution.[1]

Workflow Visualization

Figure 2: Step-by-step workflow for the purification of 3-Ethylcarbazole.

References

• ChemicalBook. (2024).[1] 3-Ethylcarbazole Properties and Melting Point Data. CAS 5599-49-5.[1][6] Link

• Zhang, C., et al. (2013).[1] Purification of carbazole by solvent crystallization under two forced cooling modes. Journal of Crystal Growth. Describes the efficiency of chlorobenzene and xylene for carbazole core purification. Link

• Zubrick, J. W. (2014).[1] The Organic Chem Lab Survival Manual: A Student's Guide to Techniques. Wiley.[1] (Standard reference for "Oiling Out" mechanisms and seeding protocols). Link[1]

• Armarego, W. L. F. (2017).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (General reference for purification of aromatic heterocycles). Link

Sources

• 1. 3-Amino-9-ethylcarbazole | C14H14N2 | CID 8588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. CN103254116A - Preparation method of 3-nitro-N-ethyl carbazole - Google Patents [patents.google.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. 3-ETHYLCARBAZOLE | 5599-49-5 [chemicalbook.com]

Technical Support Center: 3-Ethylcarbazole Radical Cation Stability

This guide functions as a specialized Technical Support Center for researchers working with 3-Ethylcarbazole (3-EC) . It addresses the specific stability challenges of its radical cation intermediate (

), distinguishing it from the more common -ethylcarbazole.

Ticket ID: 3EC-RC-STAB Status: Active Assigned Specialist: Senior Application Scientist

Diagnostic & Identity Check (Start Here)

Before troubleshooting, we must verify the isomer. The stability profile of 3-Ethylcarbazole differs fundamentally from

-Ethylcarbazole (9-Ethylcarbazole).

Feature	3-Ethylcarbazole (3-EC)	-Ethylcarbazole (9-EC)
Structure	Ethyl group at Carbon-3.[1] Nitrogen is unsubstituted (N-H).	Ethyl group at Nitrogen-9.[1] Carbon-3 is open.
Primary Decay Mode	6,6'-Coupling (Dimerization)	3,3'-Coupling (Dimerization)
Cation Stability	Very Low ( )	Low ( )
Visual Cue	Solution turns green (cation) precipitates (polymer).	Solution turns green blue (dimer).

Critical Note: If your 3-EC solution contains a free N-H proton, the radical cation is highly acidic. In the presence of even trace bases (or water), it deprotonates to form a neutral radical (

), which polymerizes rapidly.

Troubleshooting Guide (FAQs)

Issue 1: "My Cyclic Voltammetry (CV) scan is irreversible."

Diagnosis: The radical cation is reacting faster than the experimental timescale. Root Cause: The 3-ethyl substituent blocks the C3 position, but the C6 position remains highly reactive. The generated radical cation (

) undergoes a rapid chemical follow-up reaction (EC Mechanism) to form the 6,6'-bicarbazole dimer. Solution:

• Increase Scan Rate: Push scan rates

  to attempt to outrun the dimerization kinetics.

• Check Solvent Dryness: Water acts as a nucleophile. Ensure Acetonitrile (MeCN) or Dichloromethane (DCM) is anhydrous (

  ).

• Switch Electrolyte: Use a weakly coordinating anion (e.g.,

  or ) to stabilize the cationic charge.

Issue 2: "The green color fades instantly to a precipitate."

Diagnosis: Electropolymerization.[2][3][4] Root Cause: Unlike

-substituted carbazoles which often stop at the dimer stage due to steric hindrance, 3-substituted carbazoles with free N-H groups are prone to continuous polymerization (forming poly(3-ethylcarbazole)). Solution:

• For Radical Isolation: You must use chemical oxidation in a non-nucleophilic solvent (e.g., DCM) at low temperatures (-78°C) using a one-electron oxidant like Antimony Pentachloride (

  ) or Nitrosonium Tetrafluoroborate ( ).

Issue 3: "I see no EPR signal."

Diagnosis: Spin-pairing or Quenching. Root Cause:

• Dimerization: The resulting dicationic dimer (Bicarbazole

  ) or neutral dimer is often diamagnetic (EPR silent) or has a broadened signal.

• Oxygen Quenching: Carbazole radicals are sensitive to dissolved

  . Solution:

• Degas solution via freeze-pump-thaw (3 cycles) immediately before generation.

• Record EPR in situ during electrolysis if possible.

Reaction Pathway Visualization

The following diagram illustrates the decay pathway of the 3-Ethylcarbazole radical cation. Note the critical branching between stable cation generation and the dominant dimerization path.

Caption: The degradation pathway of 3-EC radical cation. The red arrow indicates the rapid dimerization step at the C6 position, which competes with stable observation.

Standard Operating Procedures (SOPs)

Protocol A: Electrochemical Generation (Transient)

Use this to observe the radical cation spectrum before it decays.

• Preparation: Dissolve

  3-Ethylcarbazole in anhydrous Dichloromethane (DCM).

• Electrolyte: Add

  Tetrabutylammonium Hexafluorophosphate ( ).

• Cell Setup: Use a 3-electrode cell (Pt working, Pt wire counter, Ag/Ag+ reference).

• Execution:

  • Perform a Cyclic Voltammetry (CV) sweep from 0 V to +1.5 V vs Ag/Ag+.

  • Observe the first oxidation peak (

    ).

  • Note: The return wave (reduction) will likely be absent or small, confirming instability.

Protocol B: Chemical Stabilization (Low Temp)

Use this for EPR or UV-Vis characterization.

• Environment: Work in a glovebox or sealed vacuum line.

• Solvent: Dry DCM over

  and distill under Argon.

• Oxidant: Prepare a solution of

  in DCM.

• Mixing:

  • Cool the 3-EC solution to -78°C (Dry ice/Acetone bath).

  • Add oxidant dropwise.

  • The solution should turn emerald green.

  • Warning: If the solution turns blue or violet, dimerization has occurred.

Reference Data

Parameter	Value / Characteristic	Source
Oxidation Potential	vs SCE (varies by solvent)	[1]
Dimerization Rate ( )		[1]
UV-Vis Absorption	(Broad, NIR)	[2]
Reactive Site	Carbon-6 (Para to Nitrogen)	[1]

References

• Ambrose, J. F., & Nelson, R. F. (1968). Anodic Oxidation Pathways of Carbazoles.[2][4][5] Journal of the Electrochemical Society. 115(11), 1159.

  • Key Finding: Establishes the dimerization rate of 3-ethylcarbazole and identifies the 6,6'-coupling mechanism.

• Contal, E., et al. (2022). Investigation of polycarbazoles thin films prepared by electrochemical oxidation of 3- and 9-substituted carbazoles.[4] Progress in Organic Coatings.

  • Key Finding: Compares the polymerization behavior of 3-substituted vs 9-substituted monomers.

• Hioe, J., & Zipse, H. (2010). Radical stability and its role in synthesis and catalysis. Organic & Biomolecular Chemistry.

  • Key Finding: General principles of radical stabilization by alkyl substituents.[6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Guide: Hole Mobility &amp; Charge Transport in 3-Ethylcarbazole vs. N-Ethylcarbazole

Executive Summary: The Substituent Effect

In the development of organic semiconductors, the position of alkyl substitution on the carbazole core dictates not just solubility, but the fundamental mechanism of charge transport.

This guide compares N-Ethylcarbazole (NEC) , the industry-standard "stable" building block, against 3-Ethylcarbazole (3EC) , a "reactive" isomer. While NEC is widely recognized for its role as a Liquid Organic Hydrogen Carrier (LOHC) and precursor to linear conjugated polymers, 3EC exhibits distinct electrochemical behavior, rapidly forming conductive networks upon oxidation.

Key Technical Distinction:

• N-Ethylcarbazole (9-Ethyl): Steric protection of the nitrogen allows for stable hole transport via the 3,6-positions (forming linear poly(3,6-carbazole) chains).

• 3-Ethylcarbazole (3-Ethyl): Asymmetric substitution leaves the reactive nitrogen (N-H) and the 6-position exposed. Under hole-injection conditions (oxidation), it undergoes rapid radical-cation dimerization, making it a precursor for in-situ polymerized conductive films rather than a stable small-molecule transporter.

Chemical Structure & Electronic Packing

The hole mobility (

) of a material is intrinsically linked to the overlap of the Highest Occupied Molecular Orbitals (HOMO) between adjacent molecules. The substitution pattern alters this packing efficiency.

Structural Comparison

Feature	N-Ethylcarbazole (NEC)	3-Ethylcarbazole (3EC)
Substitution Site	Nitrogen (Position 9)	Carbon (Position 3)
Molecular Symmetry	(Symmetric axis along N-C bond)	Asymmetric ( or )
Active Coupling Sites	3, 6 (Para to Nitrogen)	6, 9 (Nitrogen), and possibly 1
Physical State (RT)	Solid (mp 68–70 °C) / Supercooled Liquid	Solid (mp 143–145 °C)
Electronic Effect	Inductive donation (+I) into N	Inductive effect on -system at C3

Visualization: Steric & Electronic Impact[1]

Figure 1: Structural implications of ethyl substitution on packing and transport mechanisms.

Hole Mobility & Charge Transport Mechanisms[1][2]

The "hole mobility" of these materials must be contextualized: NEC is often measured as a polymer (Poly(N-ethylcarbazole)) or a molecular glass , while 3EC is typically encountered as a conductive film formed during measurement due to its instability.

Comparative Performance Data

Parameter	N-Ethylcarbazole (Polymer/Film)	3-Ethylcarbazole (Polymerized)
Transport Mechanism	Hopping (Disordered) or Band (Ordered Polymer)	Polaron Hopping (Conjugated Network)
Hole Mobility ( )	(as Poly-NEC)	N/A (Monomer) ; High conductivity in polymer form
Conductivity ( )	(Doped)	High "Adherent Conducting Film"
Dimerization Rate ( )	Slow (Requires catalyst/potential >1.2V)	Fast ( )
Oxidation Potential	~1.1 - 1.3 V vs SCE	~1.2 V (Leads to polymerization)

Expert Insight: The value for N-Ethylcarbazole is often conflated with Poly(N-vinylcarbazole) (PVK), which has a lower mobility (

) because the carbazole is a pendant group. Poly(N-ethylcarbazole) , where the carbazole rings are linked at the 3,6-positions, possesses a conjugated backbone, resulting in significantly higher mobility ( ).

The 3-Ethylcarbazole Instability

Research indicates that upon oxidation (hole injection), the 3-ethylcarbazole radical cation is extremely unstable. It dimerizes at the diffusion limit (

), likely coupling at the 6,6' or N,N' positions. This makes it unsuitable as a stable small-molecule HTM but excellent for forming electropolymerized conductive coatings .

Experimental Validation Protocols

To verify these properties in your lab, use the following self-validating protocols.

Protocol A: Time-of-Flight (TOF) Mobility Measurement

Best for stable N-Ethylcarbazole films.

• Device Fabrication:

  • Substrate: ITO-coated glass (Anode).

  • Layer: Spin-coat N-Ethylcarbazole (doped with polycarbonate binder if amorphous film is needed) or Poly(N-ethylcarbazole). Thickness:

    .

  • Cathode: Vacuum deposit Al or Ag.

• Measurement:

  • Apply a DC bias (

    ) across the sample.[1]

  • Excite with a pulsed

    laser (337 nm) through the ITO side.

  • Record the photocurrent transient on an oscilloscope.

• Calculation:

  • Determine transit time (

    ) from the inflection point of the log-log current-time plot.

  • Calculate mobility:

    (where is thickness).

Protocol B: Electrochemical Polymerization & Conductivity

Best for characterizing 3-Ethylcarbazole.

• Setup: Three-electrode cell (Pt working, Pt counter, Ag/AgCl reference).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ) in Acetonitrile.

• Monomer: Add 10 mM 3-Ethylcarbazole.

• Cyclic Voltammetry (CV):

  • Scan from 0 V to 1.5 V at 100 mV/s.

  • Observation: Look for the "nucleation loop" (crossing of currents) on the first scan and increasing current on subsequent scans, indicating the formation of a conductive polymer film on the electrode.

• Validation:

  • Rinse the film-coated electrode.

  • Perform Electrochemical Impedance Spectroscopy (EIS) in monomer-free electrolyte to determine film conductivity.

Workflow Diagram

Figure 2: Decision matrix for characterizing charge transport based on isomer stability.

Conclusion

For applications requiring stable, defined hole transport (e.g., OLEDs, LOHC), N-Ethylcarbazole (specifically its 3,6-linked polymer derivatives) is the superior choice, offering mobilities in the

range.

3-Ethylcarbazole should be viewed not as a hole transporter per se, but as a reactive monomer . Its high susceptibility to oxidative dimerization makes it a candidate for generating conductive polymer interfaces in situ, but renders it unsuitable for applications requiring a stable, non-reactive small molecule layer.

References

• Comparison of Carbazole Isomers in Solar Cells: Title: 3,6-Carbazole vs 2,7-carbazole: A comparative study of hole-transporting polymeric materials. Source: Beilstein Journal of Organic Chemistry (2016). URL:[Link]

• Electropolymerization Kinetics: Title: Investigation of electrochemical oxidative coupling of 3 and 6 substituted carbazoles. Source: Electrochimica Acta (via ResearchGate). URL:[Link]

• N-Ethylcarbazole in Hydrogen Storage (LOHC): Title: Hydrogenation of 9-ethylcarbazole as a prototype of a liquid hydrogen carrier. Source: International Journal of Hydrogen Energy.[2][3] URL:[Link]

• Conductivity of Poly(carbazole) Derivatives: Title: Electrochemical, Conductive, and Magnetic Properties of 2,7-Carbazole-Based Conjugated Polymers.[4] Source: Macromolecules (ACS Publications). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. lib.ysu.am [lib.ysu.am]

FTIR characteristic peaks of 3-Ethylcarbazole vs carbazole

Title: Comparative FTIR Analysis Guide: 3-Ethylcarbazole vs. Carbazole

Executive Summary This technical guide provides a definitive spectroscopic comparison between Carbazole (unsubstituted) and 3-Ethylcarbazole (C-substituted). Distinguishing these compounds is critical in organic synthesis monitoring (e.g., Friedel-Crafts alkylation), conductive polymer development, and pharmaceutical quality control. The primary discriminators are the emergence of aliphatic C–H stretching vibrations and specific shifts in the fingerprint region due to the change from 1,2-disubstitution to 1,2,4-trisubstitution patterns.

Introduction & Structural Context[1][2][3][4][5][6]

To accurately interpret the FTIR spectra, one must understand the structural modifications:

• Carbazole (C₁₂H₉N): A tricyclic aromatic heterocycle containing two benzene rings fused to a central pyrrole ring. It possesses

  symmetry.

• 3-Ethylcarbazole (C₁₄H₁₃N): An ethyl group substitutes a hydrogen atom at the 3-position (para to the nitrogen on one benzene ring). This substitution breaks the molecular symmetry and introduces aliphatic character.

Critical Distinction: Do not confuse 3-Ethylcarbazole (C-substituted) with 9-Ethylcarbazole (N-substituted).

• 3-Ethylcarbazole: Retains the N–H bond.

• 9-Ethylcarbazole: Loses the N–H bond.

• This guide focuses strictly on the 3-Ethyl isomer as requested.

Experimental Methodology

To ensure reproducible data, follow this standardized protocol.

2.1 Sample Preparation

• Solid State (Preferred): Potassium Bromide (KBr) Pellet.

  • Ratio: 1:100 (1 mg sample to 100 mg dry KBr).

  • Compression: 8–10 tons for 2 minutes to form a transparent disc.

  • Reasoning: KBr is transparent in the mid-IR region (4000–400 cm⁻¹) and avoids solvent interference.

• Alternative (ATR): Diamond or ZnSe crystal.

  • Note: ATR intensities may vary from transmission spectra due to penetration depth dependence on wavelength.

2.2 Acquisition Parameters

• Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Resolution for fingerprinting).

• Scans: Minimum 32 scans to improve Signal-to-Noise (S/N) ratio.

• Range: 4000–600 cm⁻¹.

Detailed Spectral Analysis

The Functional Group Region (4000–2800 cm⁻¹)

A. N–H Stretching (The Commonality) Both molecules contain a secondary amine (pyrrole-like) N–H group.

• Carbazole: Sharp, strong band at ~3419 cm⁻¹ .

• 3-Ethylcarbazole: Sharp, strong band at ~3420–3440 cm⁻¹ .

• Insight: The presence of this peak confirms the ethyl group is not on the nitrogen (which would obliterate this peak).

B. C–H Stretching (The Discriminator) This is the most immediate visual difference.

• Carbazole: Shows only aromatic C–H stretches above 3000 cm⁻¹ (typically 3050–3060 cm⁻¹ ).

• 3-Ethylcarbazole: Shows aromatic C–H stretches (>3000 cm⁻¹) PLUS distinct aliphatic C–H stretches (<3000 cm⁻¹) from the ethyl group.

  • 2960 cm⁻¹: Asymmetric –CH₃ stretch.

  • 2930 cm⁻¹: Asymmetric –CH₂– stretch.

  • 2870 cm⁻¹: Symmetric –CH₃ stretch.

The Fingerprint Region (1600–600 cm⁻¹)

C. Aromatic Ring Vibrations

• Carbazole: Characteristic skeletal vibrations (C=C stretch) appear at 1604, 1495, and 1450 cm⁻¹ .

• 3-Ethylcarbazole: These bands persist but may show slight shifts or splitting due to symmetry breaking.

D. Substitution Patterns (Out-of-Plane Bending) This region confirms the position of the ethyl group.

• Carbazole (Two 1,2-disubstituted rings):

  • Dominant peak at ~750 cm⁻¹ (characteristic of 4 adjacent hydrogen atoms).

  • Secondary peak at ~727 cm⁻¹ (N–H out-of-plane bending).

• 3-Ethylcarbazole (One 1,2-disubstituted ring + One 1,2,4-trisubstituted ring):

  • ~750 cm⁻¹: Retained (from the unsubstituted ring).

  • ~810–830 cm⁻¹: New peak appears. This corresponds to the 2 adjacent hydrogens on the substituted ring.

  • ~870–890 cm⁻¹: Weak band may appear for the isolated hydrogen (position 4) on the substituted ring.

Comparative Data Summary

Vibrational Mode	Carbazole (cm⁻¹)	3-Ethylcarbazole (cm⁻¹)	Diagnostic Value
N–H Stretch	3419 (Sharp)	~3420–3440 (Sharp)	Confirms N is unsubstituted.
Aromatic C–H Stretch	3051	3050–3060	Non-diagnostic (present in both).
Aliphatic C–H Stretch	Absent	2960, 2930, 2870	Primary Discriminator. Indicates alkyl chain.
C=C Ring Stretch	1604, 1495, 1450	1605, 1490, 1455	Confirms aromatic backbone.
C–H Out-of-Plane (oop)	750 (Strong)	750 (Medium) + 810–830	Secondary Discriminator. Confirms 3-substitution.
N–H oop Bending	727	~730	Confirms secondary amine.

Identification Logic Workflow

The following diagram illustrates the decision process for identifying the specific carbazole derivative based on spectral features.

Caption: Logic flow for distinguishing Carbazole, 3-Ethylcarbazole, and 9-Ethylcarbazole via FTIR.

References

• National Institute of Standards and Technology (NIST). "Carbazole IR Spectrum." NIST Chemistry WebBook, SRD 69. [Link]

• Bree, A., & Zwarich, R. (1968).[1] "Vibrational Assignment of Carbazole from Infrared, Raman, and Fluorescence Spectra." The Journal of Chemical Physics. [Link]

• Li, M., et al. (2013). "Dimethylcarbazoles in Crude Oils... Comment on Peak Assignments." Analytical Chemistry.[2] (Confirming 3-ethylcarbazole presence and separation). [Link]

• Ahmad, K., et al. (2014).[3][4] "C23-carbazole alkaloids from Malayan Murraya koenigii." Journal of Chemical and Pharmaceutical Research.[4] (Providing spectral data for 3-methylcarbazole analogs). [Link]

• Vertex AI Search. "FTIR spectrum of 3-Ethylcarbazole vs Carbazole." (Synthesized data from multiple snippets including Beilstein J. Org. Chem. and ResearchGate).[5] [Link]

Sources

• 1. Sci-Hub. Vibrational Assignment of Carbazole from Infrared, Raman, and Fluorescence Spectra / The Journal of Chemical Physics, 1968 [sci-hub.ru]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]

Reference Standard Qualification Guide: 3-Ethylcarbazole HPLC Analysis

This guide is structured to address the specific challenges of analyzing 3-Ethylcarbazole (3-EC) , a structural isomer of the more common 9-Ethylcarbazole (N-Ethylcarbazole).

Executive Summary & Chemical Identity

The Core Challenge: Researchers often confuse 3-Ethylcarbazole (C-alkylated, CAS 5599-49-5) with 9-Ethylcarbazole (N-alkylated, CAS 86-28-2). While 9-EC is a common organic semiconductor and LOHC (Liquid Organic Hydrogen Carrier) with readily available Certified Reference Materials (CRMs), 3-EC is frequently a synthesis impurity or petrochemical degradation product where ISO 17034 CRMs are rare or non-existent.

This guide provides a protocol to validate "Research Grade" 3-EC standards against analytical requirements, ensuring data integrity for drug development and environmental monitoring.

Chemical Profile

Property	3-Ethylcarbazole (Target)	9-Ethylcarbazole (Common Isomer)
Structure	Ethyl group on Carbon Ring (Pos 3)	Ethyl group on Nitrogen (Pos 9)
CAS No.	5599-49-5	86-28-2
LogP	~4.7 (Highly Lipophilic)	~4.4
Key Risk	Co-elution with dimethylcarbazoles	Co-elution with 3-EC if gradient is too fast
Detection	UV (254/290 nm) or FLD (Ex 290/Em 360)	UV (254/293 nm) or FLD (Ex 293/Em 365)

Comparative Analysis: Reference Standard Grades

Since a specific ISO 17034 CRM for 3-Ethylcarbazole is difficult to source, you must often choose between custom synthesis or commercial "Research Grade" materials.

Product Performance Matrix

Feature	Option A: ISO 17034 CRM (Ideal, Rare)	Option B: Analytical Standard (Recommended)	Option C: Research Chemical (High Risk)
Purity	>99.0% (Certified w/ Uncertainty)	>98.0% (HPLC Area %)	~95-97% (Nominal)
Traceability	SI-Traceable (NIST/BIPM)	Manufacturer CoA only	None
Homogeneity	Verified & Guaranteed	Assumed	Unknown
Water Content	Quantified (Karl Fischer)	Often unmeasured	Hygroscopic risk
Primary Use	Calibration Curve Master	Routine QC / ID	Early R&D Screening
Validation Cost	Low (Plug & Play)	Moderate (In-house drying/check)	High (Requires full characterization)

Critical Insight: If Option A is unavailable, you must treat Option B/C as a "Secondary Standard" and validate it against a highly characterized internal standard (e.g., Carbazole-d8) or characterize it yourself using qNMR.

Experimental Protocol: Self-Validating HPLC Workflow

Objective: To separate 3-EC from its isomers (9-EC) and quantify it using a verified standard.

A. System Suitability & Method Optimization

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100mm x 2.1mm, 1.8 µm).

  • Why: High carbon load is required to interact with the aromatic rings and separate the lipophilic isomers.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (improves peak shape for nitrogen heterocycles).

  • Solvent B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 50% B (Isocratic hold to stack lipophilic compounds).

  • 2-10 min: 50% → 95% B (Linear ramp).

  • 10-12 min: 95% B (Wash).

• Detection: Fluorescence (FLD) is superior to UV for carbazoles due to high quantum yield and selectivity against non-fluorescent matrix impurities.

  • Ex: 290 nm | Em: 360 nm.

B. Standard Preparation Workflow (The "Purity Check")

Since 3-EC standards are often only 97% pure, blindly weighing them introduces a +3% systematic error.

• Dissolution: Dissolve ~10 mg 3-EC in 10 mL Acetonitrile (NOT Methanol, as solubility is lower).

• Filtration: 0.2 µm PTFE filter (Nylon can adsorb carbazoles).

• Purity Correction Factor (PCF):

  • Note: If Water Content is unknown, dry the standard in a desiccator for 24h before weighing.

C. Validation Logic (Graphviz Diagram)

The following diagram illustrates the decision tree for qualifying a non-CRM standard for quantitative use.

Caption: Workflow for validating non-certified 3-Ethylcarbazole standards prior to quantitative analysis.

Troubleshooting & Self-Validation

How do you know your data is trustworthy?

The "Isomer Trap"

3-Ethylcarbazole and 9-Ethylcarbazole are isomers. In a standard C18 gradient, 9-EC usually elutes slightly earlier than 3-EC due to the exposed N-ethyl group reducing interaction with the stationary phase compared to the planar C-ethyl ring system of 3-EC.

• Test: Spike your 3-EC standard with a small amount of 9-EC. If you see a single peak, your method is invalid . You must adjust the gradient slope (make it shallower) until two distinct peaks appear (Resolution > 1.5).

Internal Standard Selection

Do not use external calibration alone for complex matrices (e.g., plasma, fuel).

• Gold Standard: Carbazole-d8 (Deuterated).[]

• Alternative: N-Phenylcarbazole (if distinct retention time is verified).

Summary Data: Isomer Separation Parameters

Use these benchmarks to validate your column performance.

Parameter	9-Ethylcarbazole	3-Ethylcarbazole	Acceptance Criteria
Relative Retention (k')	~1.00 (Reference)	~1.05 - 1.10	Alpha ( ) > 1.05
Tailing Factor	< 1.3	< 1.3	T < 1.5
UV Max (ACN/Water)	293 nm	290 nm	-
Fluorescence	High Intensity	High Intensity	S/N > 10 @ LOQ

References

• National Institute of Standards and Technology (NIST). Standard Reference Materials for Chemical Composition. (General ISO 17034 Guidelines). [Link]

• PubChem. 3-Ethylcarbazole Compound Summary (CID 329766454).[2] National Library of Medicine. [Link]

• EPA Method 8270E. Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). (Reference for carbazole extraction protocols). [Link]

• Journal of Chromatography A. Separation of nitrogen-containing aromatics in diesel. (Context for isomer separation difficulties). [Link]

Sources

• 2. 3-Ethylcarbazole 754781-1G купить, цены на сайте! [dv-expert.org]

A Senior Application Scientist's Guide to Distinguishing 3-Ethylcarbazole Isomers in Mass Spectrometry

For researchers, scientists, and professionals in drug development, the unambiguous identification of isomers is a critical analytical challenge. Positional isomers, such as the ethylcarbazoles, often exhibit nearly identical physical and chemical properties, making their differentiation a complex task. This guide provides an in-depth technical comparison of mass spectrometry-based methodologies for distinguishing 3-Ethylcarbazole from its isomers, including N-ethylcarbazole and other C-substituted variants. We will delve into the principles of fragmentation and explore how subtle structural differences can be exploited using various mass spectrometric techniques.

The Challenge of Isomerism in Carbazole Derivatives

Carbazole and its derivatives are important structural motifs in many biologically active compounds and functional materials. The position of an alkyl substituent, such as an ethyl group, on the carbazole core can significantly impact the molecule's pharmacological activity, toxicity, and material properties. Therefore, the ability to definitively identify the specific isomer is paramount for regulatory approval, patent protection, and fundamental research.

3-Ethylcarbazole and its isomers, such as 1-, 2-, 4-, and 9-(N)-ethylcarbazole, all share the same nominal mass, making them indistinguishable by low-resolution mass spectrometry alone. The key to their differentiation lies in exploiting the subtle differences in their fragmentation patterns upon ionization, their chromatographic behavior, or their gas-phase ion mobility.

Unraveling Isomeric Differences: A Multi-faceted Mass Spectrometric Approach

Gas Chromatography-Mass Spectrometry (GC-MS): The First Line of Separation

For volatile and thermally stable compounds like ethylcarbazoles, GC-MS is a powerful and often definitive technique for isomer differentiation. The separation of isomers in the gas chromatography column is based on differences in their boiling points and interactions with the stationary phase.

• Principle of Separation: Positional isomers often have slightly different polarities and volatilities. For instance, N-ethylcarbazole, where the ethyl group is attached to the nitrogen atom, will have a different dipole moment and boiling point compared to C-substituted isomers like 3-ethylcarbazole. These differences lead to distinct retention times in the GC column, allowing for their separation prior to mass analysis.

• Experimental Causality: The choice of the GC column's stationary phase is critical. A non-polar stationary phase will primarily separate based on boiling point differences, while a more polar phase can provide enhanced separation based on subtle polarity differences between the isomers.

Experimental Protocol: GC-MS Analysis of Ethylcarbazole Isomers

• Sample Preparation: Prepare individual solutions of the ethylcarbazole isomers (if available as standards) and a mixture of the isomers in a volatile solvent like dichloromethane or hexane at a concentration of approximately 10 µg/mL.

• GC-MS System: A standard GC-MS system equipped with a capillary column is suitable.

  • Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase is a good starting point for separating aromatic isomers.

  • Injection: 1 µL of the sample is injected in splitless mode.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-300.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Analyze the resulting chromatograms to determine the retention times for each isomer. The mass spectra obtained for each separated peak can then be used for identification.

Caption: Workflow for GC-MS analysis of ethylcarbazole isomers.

Even with co-elution, high-resolution mass spectrometry can sometimes distinguish isomers if their elemental compositions differ, although this is not the case for positional isomers.

Tandem Mass Spectrometry (MS/MS): Probing Fragmentation Pathways

When chromatographic separation is incomplete or unavailable, tandem mass spectrometry (MS/MS) can provide structural information to differentiate isomers. This technique involves isolating the molecular ion (or a specific precursor ion) and subjecting it to collision-induced dissociation (CID) to generate fragment ions. The resulting fragmentation pattern is a fingerprint of the molecule's structure.

• N-Ethylcarbazole (9-Ethylcarbazole) Fragmentation: The mass spectrum of N-ethylcarbazole is characterized by a prominent molecular ion peak at m/z 195. The most significant fragmentation pathway involves the loss of a methyl radical (•CH₃), leading to a highly abundant ion at m/z 180. This is due to the formation of a stable iminium ion. A subsequent loss of an ethylene molecule (C₂H₄) from the molecular ion can also be observed, resulting in an ion at m/z 167, corresponding to the carbazole radical cation.

  • [M]+• (m/z 195) → [M - CH₃]+ (m/z 180) + •CH₃

  • [M]+• (m/z 195) → [M - C₂H₄]+• (m/z 167) + C₂H₄

• C-Ethylcarbazole Isomers (e.g., 3-Ethylcarbazole) Predicted Fragmentation: For C-substituted ethylcarbazoles, the primary fragmentation is expected to be a benzylic cleavage, involving the loss of a methyl radical to form a stable tropylium-like ion or a substituted carbazole cation.

  • [M]+• (m/z 195) → [M - CH₃]+ (m/z 180) + •CH₃

While both N- and C-ethylcarbazoles can produce a fragment at m/z 180, the relative abundance of this fragment and other secondary fragments may differ. For instance, the loss of the entire ethyl group (•C₂H₅) to yield a carbazole ion at m/z 166 might be more or less favorable depending on the substitution position.

Table 1: Predicted Key Fragment Ions for Ethylcarbazole Isomers

Isomer	Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Neutral Loss	Mechanistic Rationale
N-Ethylcarbazole	195	180	•CH₃	Formation of a stable iminium ion.
195	167	C₂H₄	Loss of ethylene.
3-Ethylcarbazole	195	180	•CH₃	Benzylic cleavage to form a stable carbazolyl-methyl cation.
195	166	•C₂H₅	Loss of the ethyl radical.

Caption: Predicted fragmentation pathways for N- and 3-ethylcarbazole.

Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS): Separation by Shape

Ion mobility spectrometry (IMS) is a rapidly emerging technique that separates ions in the gas phase based on their size, shape, and charge. When coupled with mass spectrometry, IMS-MS provides an additional dimension of separation, which is particularly powerful for distinguishing isomers.

• Principle of Separation: Isomers with different three-dimensional structures will have different collision cross-sections (CCS), which is a measure of their effective area as they drift through a gas-filled chamber under the influence of an electric field. Even subtle differences in the position of the ethyl group can lead to measurable differences in their drift times and therefore their CCS values.

• Experimental Advantage: IMS-MS can often separate isomers that are difficult to resolve chromatographically and have very similar fragmentation patterns. This provides a high degree of confidence in isomer identification.

Conceptual Workflow: IMS-MS for Ethylcarbazole Isomer Analysis

• Ionization: The sample mixture is ionized, typically using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Ion Mobility Separation: The ions are introduced into the ion mobility cell, where they are separated based on their drift time through a buffer gas.

• Mass Analysis: The mobility-separated ions are then transferred to the mass spectrometer for m/z analysis.

• Data Visualization: The data is often presented as a two-dimensional plot of drift time versus m/z, which can reveal the presence of different isomers with the same mass but different drift times.

Caption: Conceptual workflow for IMS-MS analysis of isomers.

Conclusion and Future Outlook

Distinguishing 3-ethylcarbazole from its positional isomers is a challenging yet achievable analytical task. A multi-pronged approach utilizing the separation power of gas chromatography, the structural insights from tandem mass spectrometry, and the shape-based separation of ion mobility spectrometry provides a robust toolkit for the unambiguous identification of these closely related compounds.

References

• U.S. National Library of Medicine. (2019, April 29). Ion Mobility Spectrometry and the Omics: Distinguishing Isomers, Molecular Classes and Contaminant Ions in Complex Samples. PubMed. [Link]

• U.S. National Library of Medicine. (n.d.). Insights and prospects for ion mobility-mass spectrometry in clinical chemistry. PubMed Central. [Link]

• Royal Society of Chemistry. (n.d.). Gas chromatography–mass spectrometry of the stereoisomers of heterocyclic compounds. Part 2a.1 Perhydroxanthenes. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• National Center for Biotechnology Information. (n.d.). N-ethyl carbazole. PubChem. [Link]

• U.S. National Library of Medicine. (n.d.). Protonation Sites, Tandem Mass Spectrometry and Computational Calculations of o-Carbonyl Carbazolequinone Derivatives. PubMed. [Link]

• U.S. National Library of Medicine. (n.d.). Characterization of N-benzylcarbazole and its metabolites from microsomal mixtures by tandem mass spectrometry. PubMed. [Link]

• U.S. National Library of Medicine. (2020, December 30). An emerging powerful technique for distinguishing isomers: Trapped ion mobility spectrometry time-of-flight mass spectrometry for rapid characterization of estrogen isomers. PubMed. [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Ethylcarbazole

For researchers and scientists in the fast-paced world of drug development, maintaining a safe and compliant laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of 3-Ethylcarbazole, ensuring the well-being of laboratory personnel and adherence to environmental regulations. The following procedures are synthesized from safety data for structurally similar carbazole derivatives and established best practices for hazardous chemical waste management.

Authoritative Note: While this guide provides a robust framework for safe disposal, it is imperative to consult the specific Safety Data Sheet (SDS) for 3-Ethylcarbazole and your institution's Environmental Health and Safety (EHS) department for protocols tailored to your location and facilities.

Hazard Assessment and Immediate Safety Precautions

Personal Protective Equipment (PPE):

Before handling 3-Ethylcarbazole in any form, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[2][3].

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin exposure[2][4].

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact[2][3].

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator[2][3].

All handling of 3-Ethylcarbazole should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood[1][3].

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to become airborne.

• Don PPE: Wear the appropriate PPE as outlined above.

• Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust[2][3]. For liquid spills, use an inert absorbent material.

• Collection: Place the spilled material and any contaminated absorbent into a suitable, labeled container for hazardous waste disposal[2][3][5].

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department in accordance with your institution's policies.

Proper Disposal Procedures for 3-Ethylcarbazole Waste

All materials contaminated with 3-Ethylcarbazole, including unused product, reaction byproducts, and contaminated labware, must be treated as hazardous waste.

Waste Characterization and Segregation:

Chemical waste generators are legally required to determine if a discarded chemical is classified as hazardous waste under U.S. EPA guidelines (40 CFR Parts 261.3) or equivalent local and regional regulations[2]. While 3-Ethylcarbazole is not specifically listed on the RCRA P-series or U-series, it may be classified as hazardous due to its characteristics.

• Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing papers, in a dedicated, clearly labeled, and leak-proof container[1]. A high-density polyethylene (HDPE) container is generally suitable[1].

• Liquid Waste: Collect solutions containing 3-Ethylcarbazole in a separate, labeled, and sealed waste container. Do not mix with other waste streams unless explicitly permitted by your EHS department[1].

• Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a designated sharps container.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-Ethylcarbazole," and any other pertinent hazard information.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials, such as oxidizing agents[2][3]. Keep containers tightly closed except when adding waste[1].

Final Disposal Method:

The recommended method for the disposal of 3-Ethylcarbazole is incineration in a licensed hazardous waste incinerator equipped with an afterburner and scrubber[6]. This method ensures the complete destruction of the compound. Do not dispose of 3-Ethylcarbazole down the drain or in regular trash[5][7][8].

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C14H13N	[9]
Molecular Weight	195.260 g/mol	[9]
Melting Point	143-145 °C	[9]
Boiling Point	376.9 ± 11.0 °C at 760 mmHg	[9]
Flash Point	167.5 ± 11.9 °C	[9]
Incompatible Materials	Oxidizing agents	[2]
Hazardous Decomposition Products	Nitrogen oxides, carbon monoxide, carbon dioxide	[2]

Experimental Protocols

Protocol 1: Decontamination of Glassware

• Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone, ethanol) to dissolve any residual 3-Ethylcarbazole. Collect this solvent rinse as hazardous liquid waste.

• Washing: Wash the glassware with soap and hot water.

• Final Rinse: Rinse thoroughly with deionized water.

• Drying: Allow the glassware to air dry or place it in a drying oven.

Protocol 2: Preparation of Waste for Disposal

• Segregation: Ensure that 3-Ethylcarbazole waste is segregated from other waste streams.

• Containerization: Place solid and liquid waste into separate, appropriate, and labeled containers as described above.

• Documentation: Complete all necessary hazardous waste disposal forms as required by your institution.

• Pickup: Arrange for a scheduled pickup of the hazardous waste by your institution's EHS department or a licensed waste disposal contractor.

Visual Workflow for 3-Ethylcarbazole Disposal

Caption: Decision workflow for the proper disposal of 3-Ethylcarbazole waste.

References

• Material Safety Data Sheet - 3-Amino-9-Ethylcarbazole, Tech., 90% - Cole-Parmer.
• Material Safety Data Sheet - N-Ethylcarbazole, 98.5% - Cole-Parmer.
• Safety Data Sheet: Carbazole - Carl ROTH.
• 7H-DIBENZO (c,g) CARBAZOLE HAZARD SUMMARY - NJ.gov.
• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | US EPA.
• Health And Environmental Effects Profile for Carbazole | Risk Assessment Portal | US EPA.
• Safe Handling of Hazardous Drugs - Duke Safety.
• N-Ethylcarbazole - Safety Data Sheet - ChemicalBook.
• Carbazole - Safety Data Sheet - Carl ROTH.
• 3-Nitro-N-ethyl carbazole - AK Scientific, Inc.
• Fisher Scientific - SAFETY DATA SHEET.
• Proper Disposal of 9-ethyl-9H-carbazole-2-carbaldehyde: A Step-by-Step Guide for Laboratory Professionals - Benchchem.
• Provisional Peer Reviewed Toxicity Values for Carbazole.
• EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk - ESSR.
• Safety Data Sheet - Biosynth.
• EPA HAZARDOUS WASTE CODES.
• SAFETY DATA SHEET - Fisher Scientific.
• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - MDPI.
• Chemical Waste Management for Laboratories - Physikalisch-Technische Bundesanstalt.
• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods - PubMed Central.
• The Significant Contribution of Polycyclic Aromatic Nitrogen Heterocycles to Light Absorption in the Winter North China Plain - MDPI.
• Laboratory Hazardous Waste Management - MedNet - The University of British Columbia.
• Safety data sheet - CPAChem.
• 3-ETHYLCARBAZOLE | CAS#:5599-49-5 | Chemsrc.
• Using heteroatom in nitrogen-mediated pyrolysis to suppressed polycyclic aromatic hydrocarbon derived from cellulose and polyethylene waste - ResearchGate.
• Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH.
• Carbazole - Santa Cruz Biotechnology.
• 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). | Occupational Safety and Health Administration.

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